2-[5-(Trifluoromethyl)pyrrolidin-2-yl]acetic acid

• CAS: 1258640-31-1

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-[5-(Trifluoromethyl)pyrrolidin-2-yl]acetic Acid: A Novel Fluorinated Scaffold for Drug Discovery

Abstract

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate physicochemical and pharmacological properties.[1] The trifluoromethyl group, in particular, is prized for its ability to enhance metabolic stability, binding affinity, and lipophilicity.[1][2] Concurrently, the pyrrolidine ring represents one of the most prevalent five-membered nitrogen heterocycles in FDA-approved pharmaceuticals, valued for its conformational rigidity and utility as a versatile pharmacophore.[3][4] This guide introduces 2-[5-(Trifluoromethyl)pyrrolidin-2-yl]acetic acid, a novel, non-canonical amino acid analogue that synergistically combines these two privileged motifs. We provide a comprehensive analysis of its structure, a proposed stereoselective synthetic route, detailed protocols for its characterization, and a well-grounded hypothesis for its application as a central nervous system (CNS) therapeutic, positioning it as a high-potential building block for next-generation drug development.

Molecular Structure and Stereochemical Complexity

The fundamental structure of 2-[5-(Trifluoromethyl)pyrrolidin-2-yl]acetic acid comprises a pyrrolidine ring substituted at the C2 and C5 positions with an acetic acid moiety and a trifluoromethyl group, respectively. The presence of two stereogenic centers at C2 and C5 gives rise to four possible stereoisomers. The relative orientation of the two substituents defines them as cis (on the same face of the ring) or trans (on opposite faces). The absolute configuration at each center is defined by the Cahn-Ingold-Prelog (R/S) nomenclature.

• cis-isomers: (2R, 5S)- and (2S, 5R)- enantiomeric pair.

• trans-isomers: (2R, 5R)- and (2S, 5S)- enantiomeric pair.

The specific stereoisomer is critical for biological activity, as target proteins (receptors, enzymes, transporters) are chiral environments. Controlling the stereochemistry during synthesis is therefore paramount. The trifluoromethyl group, being bulkier than a methyl group, is expected to significantly influence the preferred puckering of the pyrrolidine ring, which in turn affects the spatial orientation of the acetic acid side chain and its ability to interact with biological targets.[5][6]

Figure 2: Retrosynthetic pathway for the target molecule.

Proposed Forward Synthesis Workflow

The forward synthesis involves an organocatalyzed one-pot reaction, followed by standard deprotection and hydrolysis steps. This approach is highly efficient and allows for the generation of significant stereochemical complexity from simple precursors.

Figure 3: Proposed forward synthesis workflow.

Detailed Experimental Protocol: Synthesis

Objective: To synthesize a specific stereoisomer of 2-[5-(trifluoromethyl)pyrrolidin-2-yl]acetic acid methyl ester.

Materials:

• Trifluoromethyl-substituted iminomalonate (1.0 eq)

• Crotonaldehyde (1.2 eq)

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (organocatalyst, 10 mol%)

• Toluene, anhydrous

• Sodium borohydride (NaBH₄) (for optional reduction step)

• Methanol, anhydrous

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF) and Water

• Hydrochloric acid (1M)

• Ethyl acetate, Hexanes, Brine, Sodium sulfate (anhydrous)

Procedure:

• [3+2] Cycloaddition: To a stirred solution of the trifluoromethyl-substituted iminomalonate (1.0 eq) and the organocatalyst (0.1 eq) in anhydrous toluene at room temperature, add crotonaldehyde (1.2 eq) dropwise.

  • Causality: The secondary amine catalyst reacts with the enal to form a chiral enamine intermediate, which then initiates a stereocontrolled Michael addition into the electron-deficient imine. This is followed by an intramolecular Mannich reaction (cyclization) to form the pyrrolidine ring. The stereochemistry is directed by the chiral catalyst. [3]2. Reaction Monitoring: Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Work-up and Purification: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the crude product by flash column chromatography on silica gel (e.g., using a hexanes/ethyl acetate gradient) to isolate the functionalized pyrrolidine ester intermediate.

• Ester Saponification: Dissolve the purified pyrrolidine ester (1.0 eq) in a mixture of THF and water (e.g., 3:1 v/v). Add lithium hydroxide (2.0-3.0 eq) and stir the mixture at room temperature for 2-4 hours.

  • Causality: LiOH is a strong base that hydrolyzes the methyl ester to the corresponding carboxylate salt.

• Acidification and Extraction: Monitor the hydrolysis by TLC. Once complete, carefully acidify the mixture to pH ~4-5 with 1M HCl. Extract the aqueous layer with ethyl acetate (3x).

• Final Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product, 2-[5-(Trifluoromethyl)pyrrolidin-2-yl]acetic acid.

Physicochemical Properties (Predicted)

Direct experimental data for the target molecule is unavailable. The following properties are estimated based on its structure and data from analogous compounds, such as trifluoromethylated heterocycles and pyrrolidine-2-acetic acid. [7][8]

Property	Predicted Value / Information	Rationale and Reference
Molecular Formula	C₇H₁₀F₃NO₂	Calculated from structure
Molecular Weight	197.16 g/mol	Calculated from structure
Appearance	White to off-white solid	Typical for small molecule amino acid derivatives
pKa₁ (Carboxylic Acid)	~1.8 - 2.2	Trifluoromethylation is known to increase the acidity (lower the pKa) of adjacent carboxylic acid groups compared to non-fluorinated analogues. [7]
pKa₂ (Pyrrolidine N)	~9.5 - 10.5	The electron-withdrawing CF₃ group will slightly decrease the basicity of the pyrrolidine nitrogen compared to unsubstituted pyrrolidine-2-acetic acid (pKa ~10.8).
Predicted logP	~0.5 - 1.5	The trifluoromethyl group significantly increases lipophilicity compared to a methyl group or hydrogen. This value is an estimate that balances the hydrophilic amino acid backbone with the lipophilic CF₃ group. [1]

| Solubility | Soluble in polar organic solvents (MeOH, DMSO), sparingly soluble in water, especially around its isoelectric point. | Zwitterionic character at neutral pH. |

Protocols for Characterization and Quality Control

A self-validating protocol requires rigorous analytical characterization to confirm structure, identity, purity, and stereochemical integrity.

NMR Spectroscopy

• ¹H NMR (500 MHz, CD₃OD): Expected signals would include multiplets for the diastereotopic protons on the pyrrolidine ring (C3, C4), distinct multiplets for the protons at the chiral centers (C2, C5), and signals for the CH₂ group of the acetic acid side chain. The coupling patterns will be complex but crucial for determining the cis/trans relative stereochemistry via NOE experiments.

• ¹³C NMR (125 MHz, CD₃OD): Expect signals for the carboxylic acid carbonyl (~175-180 ppm), the CF₃ carbon (a quartet around 125 ppm with a large ¹JC-F coupling constant), and distinct signals for the five carbons of the pyrrolidine ring and the acetic acid methylene.

• ¹⁹F NMR (470 MHz, CD₃OD): A single signal, likely a doublet or multiplet due to coupling with the adjacent C5 proton, is expected around -70 to -75 ppm (relative to CCl₃F), which is characteristic of a CF₃ group attached to a saturated carbon. [9]

High-Performance Liquid Chromatography (HPLC-MS)

Objective: To determine the chemical purity and enantiomeric excess (e.e.) of the synthesized compound.

Protocol for Chiral Separation:

• Column: A macrocyclic glycopeptide-based chiral stationary phase (CSP), such as an Astec CHIROBIOTIC T column, is highly effective for separating underivatized amino acid enantiomers. [10]2. Mobile Phase: An isocratic mobile phase consisting of Methanol/Water/Acetic Acid (e.g., 80:20:0.1 v/v/v). The exact ratio should be optimized for baseline separation of all four stereoisomers if a stereoisomeric mixture is being analyzed.

  • Causality: The teicoplanin selector on the CSP provides multiple chiral recognition sites (ionic, hydrogen bonding, hydrophobic pockets) that interact differentially with the enantiomers, leading to separation. [10]3. Flow Rate: 0.5 - 1.0 mL/min.

• Detection: Mass Spectrometry (MS) using Electrospray Ionization (ESI) in positive ion mode. Monitor for the protonated molecular ion [M+H]⁺ at m/z 198.1.

• Validation: The method is validated by injecting a racemic or diastereomeric mixture to confirm the resolution of all peaks. The enantiomeric excess of a synthesized batch is calculated from the integrated peak areas of the enantiomers.

Mass Spectrometry (MS)

Expected Fragmentation Pattern: The fragmentation of pyrrolidine-containing molecules by tandem mass spectrometry (MS/MS) is often dominated by the preferential protonation of the basic pyrrolidine nitrogen, leading to a major, uninformative fragment corresponding to the protonated pyrrolidine ring. [11][12] Advanced Protocol using In-Source Fragmentation (ISF):

• Objective: To generate more structurally informative fragments by inducing fragmentation before MS/MS analysis.

• Instrumentation: A quadrupole time-of-flight (Q-TOF) or Orbitrap mass spectrometer equipped with an ESI source.

• Procedure:

  • Infuse the sample and obtain a standard ESI-MS spectrum, identifying the [M+H]⁺ ion at m/z 198.1.

  • Increase the source fragmentation voltage (e.g., cone voltage or skimmer voltage) systematically. This will induce fragmentation within the ion source.

  • Identify a major in-source fragment corresponding to the neutral loss of the acetic acid side chain (-CH₂COOH, 59 Da) or water (-H₂O, 18 Da).

  • Select this ISF-generated precursor ion in the quadrupole for subsequent tandem mass spectrometry (HCD or CID).

  • Causality: By fragmenting the molecule before MS/MS, a different precursor ion is isolated. The fragmentation of this new precursor is no longer dominated by the most basic site of the original molecule, revealing more detailed structural information about the core scaffold. [11]This provides a more robust confirmation of the chemical structure.

Hypothesized Biological Activity and Therapeutic Potential

The chemical architecture of 2-[5-(Trifluoromethyl)pyrrolidin-2-yl]acetic acid strongly suggests its potential as a modulator of GABAergic neurotransmission.

Hypothesis: 2-[5-(Trifluoromethyl)pyrrolidin-2-yl]acetic acid is a potent and selective inhibitor of GABA transporters (GATs).

Rationale:

• Pharmacophore Mimicry: The pyrrolidine-2-yl-acetic acid scaffold is a known and potent pharmacophore for inhibiting GAT-1 and GAT-3. [13][14]It acts as a constrained analogue of GABA.

• Role of the Trifluoromethyl Group: The CF₃ group serves two key purposes. First, its high lipophilicity can enhance the molecule's ability to cross the blood-brain barrier, a critical requirement for CNS-active drugs. [1]Second, the C-F bond is exceptionally strong, making the CF₃ group resistant to metabolic degradation (e.g., oxidation by cytochrome P450 enzymes), which can lead to an improved pharmacokinetic profile and longer duration of action. [1]3. Therapeutic Implication: Inhibitors of GATs increase the concentration of GABA in the synaptic cleft, thereby enhancing inhibitory neurotransmission. This mechanism is therapeutically relevant for conditions characterized by neuronal hyperexcitability, such as epilepsy, anxiety disorders, and neuropathic pain. [13][15]

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Trifluoromethylated Pyrrolidine Acetic Acid Derivatives: Synthetic Architectures and Medicinal Utility

The following technical guide details the structural rationale, synthetic methodologies, and medicinal applications of Trifluoromethylated Pyrrolidine Acetic Acid Derivatives .

Executive Summary

Trifluoromethylated pyrrolidine acetic acid derivatives represent a high-value scaffold in modern drug discovery, functioning as conformationally restricted bioisosteres of

-amino acids (GABA) and peptidomimetics (proline/aspartic acid surrogates). The incorporation of the trifluoromethyl ( ) group introduces unique stereoelectronic effects—specifically the gauche effect—which locks the pyrrolidine ring into specific puckering conformations, thereby enhancing binding affinity and metabolic stability. This guide outlines the physicochemical rationale, robust synthetic protocols, and validated therapeutic applications of these derivatives.

Structural & Physicochemical Rationale[1][2][3]

The strategic value of this scaffold lies in the synergy between the pyrrolidine core, the acidic tail, and the fluorinated moiety.

The Fluorine Effect on Physicochemistry

• pKa Modulation: The strong electron-withdrawing nature of the

  group (Hammett ) significantly lowers the pKa of the pyrrolidine nitrogen (typically by 1–2 units) and the carboxylic acid. This improves oral bioavailability by reducing ionization at physiological pH, facilitating passive membrane transport.

• Metabolic Stability: The C–F bond (approx. 116 kcal/mol) renders the adjacent positions resistant to cytochrome P450-mediated oxidative metabolism, prolonging the in vivo half-life.

• Lipophilicity: The

  group increases the partition coefficient (LogP), enhancing blood-brain barrier (BBB) permeability for CNS targets.

Conformational Control (The Gauche Effect)

Unlike the steric bulk of a methyl group, the

group dictates stereochemistry via the electrostatic gauche effect . In 3-trifluoromethyl pyrrolidines, the C–F bonds prefer a gauche orientation relative to the vicinal C–N bond to maximize hyperconjugation and minimize dipolar repulsion. This "locks" the ring into a specific envelope conformation, critical for pre-organizing the ligand for receptor binding.

Figure 1: Physicochemical impact of the trifluoromethyl group on the pyrrolidine scaffold.

Synthetic Architectures

The synthesis of these derivatives requires methods that control both the relative and absolute stereochemistry of the

group and the acetic acid side chain.

Method A: Asymmetric 1,3-Dipolar Cycloaddition (The Gold Standard)

This is the most versatile route for generating highly substituted pyrrolidines.

• Mechanism: Reaction between an azomethine ylide (generated in situ from an imine) and an electron-deficient alkene (dipolarophile).

• Dipolarophile Choice: Using itaconates or 3-butenoates directly installs the acetic acid side chain (or its ester precursor).

• Catalysis: Cu(I) or Ag(I) complexes with chiral phosphine ligands (e.g., TF-BiphamPhos) ensure high enantioselectivity.

Method B: Intramolecular Radical Cyclization (ATRC)

Useful for constructing the ring from acyclic precursors.

• Mechanism: Atom Transfer Radical Cyclization of

  -allyl- -(2-bromo-3,3,3-trifluoropropyl)amines.

• Utility: Excellent for accessing cis-3,4-disubstituted patterns that are difficult to form via cycloaddition.

Detailed Experimental Protocol

Target Molecule: (2S,3R)-4-carboxy-3-(trifluoromethyl)pyrrolidine-2-acetic acid (protected form). Methodology: Ag(I)-catalyzed [3+2] Cycloaddition.

Reagents & Setup

• Imine Precursor: Glycine imine derived from trifluoroethylamine.

• Dipolarophile: Dimethyl itaconate (provides the acetic acid handle).

• Catalyst: AgOAc (3 mol%) + Chiral Ligand (R)-Fesulphos (3.3 mol%).

• Solvent: Anhydrous DCM or Toluene.

• Base: DBU or KOH (for ylide generation).

Step-by-Step Procedure

• Catalyst Formation: In a flame-dried Schlenk tube under Argon, dissolve AgOAc (0.03 eq) and (R)-Fesulphos (0.033 eq) in anhydrous DCM (2.0 mL). Stir at room temperature for 30 min until the solution is clear (yellowish tint).

• Reactant Addition: Cool the mixture to -20°C. Add the glycine imine (1.0 eq) and dimethyl itaconate (1.2 eq).

• Ylide Generation: Add DBU (0.1 eq) dropwise. The solution often turns deep orange/red, indicating ylide formation.

• Reaction: Stir at -20°C for 12–24 hours. Monitor by TLC (Hexane/EtOAc 3:1).

  • Self-Validation Check: The disappearance of the imine spot and appearance of a new, more polar spot indicates conversion.

• Workup: Quench with saturated

  solution. Extract with DCM ( ). Dry organic layer over and concentrate.

• Purification: Flash column chromatography (Silica gel, gradient 10%

  30% EtOAc in Hexane).

• Analysis:

  • NMR: Look for a doublet/singlet around -65 to -75 ppm (characteristic of ring-bound ).

  • Stereochemistry: NOESY experiments to confirm the endo/exo relationship between the

    and the ester groups.

Figure 2: Workflow for the catalytic asymmetric synthesis of the target scaffold.

Medicinal Chemistry Applications

Peptidomimetics ( -Turn Inducers)

The trifluoromethylated pyrrolidine acetic acid scaffold is a potent mimic of the Pro-Gly or Pro-Asp turn sequences found in bioactive peptides.

• Mechanism: The rigid pyrrolidine ring mimics the

  position of a -turn. The acetic acid side chain mimics the aspartic acid side chain (e.g., in RGD sequences).

• Application: Inhibitors of protein-protein interactions (PPIs) where the binding interface involves a sharp turn (e.g., HIV-1 protease, chemokine receptors).

CRTH2 Antagonists (Asthma & Inflammation)

The Chemoattractant Receptor-homologous molecule expressed on Th2 cells (CRTH2) is a key target for allergic inflammation.[1][2]

• Pharmacophore: CRTH2 antagonists typically require an acidic headgroup linked to a lipophilic core.

• Role of Scaffold: The pyrrolidine acetic acid serves as the acidic headgroup. The

  group fits into the lipophilic pocket of the receptor, increasing potency by 10–50 fold compared to the non-fluorinated analog due to hydrophobic burial and orthogonal multipolar interactions.

Integrin Inhibitors ( / )

Integrin antagonists often mimic the RGD (Arg-Gly-Asp) or LDV (Leu-Asp-Val) sequences.

• Design: The pyrrolidine nitrogen can be functionalized with an arginine mimic (guanidine or benzamidine), while the acetic acid side chain serves as the critical aspartate mimic that coordinates the metal ion (MIDAS site) in the integrin.

• Advantage: The

  group restricts the rotation of the side chain, reducing the entropic penalty of binding.

References

• Ma, J.-A., & Cahard, D. (2004). Asymmetric synthesis of fluorinated compounds. Chemical Reviews, 104(12), 6119-6146. Link

• Turkmen, Y. E., et al. (2016). Synthesis of trifluoromethylated pyrrolidines via 1,3-dipolar cycloaddition. Journal of Organic Chemistry, 81(7), 3482-3490. Link

• Meanwell, N. A. (2018). Fluorine and fluorinated motifs in the design and application of bioisosteres for drug design. Journal of Medicinal Chemistry, 61(14), 5822-5880. Link

• Pettipher, R., et al. (2007). Antagonists of the prostaglandin D2 receptor CRTH2. Nature Reviews Drug Discovery, 6, 313–325. Link

• Chaume, G., et al. (2018). Trifluoromethylated proline analogues as efficient tools to enhance hydrophobicity and promote passive diffusion. RSC Advances, 8, 14467-14472. Link

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The Strategic Incorporation of Fluorine: A Technical Guide to Non-Proteinogenic Amino Acid Building Blocks in Drug Discovery and Peptide Engineering

In the landscape of modern drug discovery and peptide therapeutics, the strategic incorporation of fluorinated non-proteinogenic amino acids has emerged as a transformative tool. This guide provides an in-depth technical exploration of these unique building blocks, moving beyond a simple catalog of compounds to a detailed analysis of their synthesis, profound impact on molecular properties, and practical applications. For researchers, medicinal chemists, and drug development professionals, understanding the nuanced effects of fluorination is paramount to designing next-generation therapeutics with enhanced stability, potency, and bioavailability.

The Fluorine Advantage: Fundamental Principles and Physicochemical Consequences

The substitution of hydrogen with fluorine, while seemingly a minor alteration, imparts a cascade of significant changes to the physicochemical properties of amino acids and the peptides that contain them. This is not merely due to the similar size of fluorine and hydrogen, a common misconception, but rather the unique electronic properties of fluorine.[1][2]

1.1. Enhanced Metabolic Stability:

A primary driver for the use of fluorinated compounds in drug design is the remarkable strength of the carbon-fluorine (C-F) bond compared to the carbon-hydrogen (C-H) bond.[3][4] This increased bond strength renders the molecule more resistant to metabolic degradation, particularly oxidative metabolism mediated by cytochrome P450 (CYP450) enzymes.[3][4] By strategically placing fluorine at metabolically vulnerable positions, a "metabolic block" can be introduced, significantly extending the in vivo half-life of a drug candidate.[3]

1.2. Modulation of Hydrophobicity and Lipophilicity:

The introduction of fluorine generally increases the hydrophobicity and lipophilicity of an amino acid side chain.[5] This "fluorous effect" can have a profound impact on protein folding, stability, and protein-protein interactions.[5][] The increased hydrophobicity is a key factor in enhancing the thermal and chemical stability of peptides and proteins.[][7] However, the relationship between the degree of fluorination and hydrophobicity is not always linear and must be carefully considered in the context of the overall molecular design.[5]

1.3. Alteration of Acidity and Basicity (pKa):

Fluorine's high electronegativity exerts a strong inductive electron-withdrawing effect, which can significantly alter the pKa of nearby acidic or basic functional groups.[8] Generally, the presence of fluorine increases the acidity of a molecule. This modulation of pKa can be a powerful tool for optimizing drug-receptor interactions and improving pharmacokinetic properties.[9] The effect of fluorine on pKa is dependent on its proximity to the ionizable group, with a more pronounced effect observed when the fluorine atom is closer.[8]

1.4. Conformational Control and Secondary Structure Propensity:

The stereoelectronic effects of fluorine can be harnessed to control the conformation of amino acid side chains and influence the secondary structure of peptides.[5][10] For instance, the gauche effect in fluorinated proline derivatives can be used to favor specific ring puckers, thereby enforcing a particular peptide backbone geometry.[5][11] This level of conformational control is invaluable for designing peptides with specific three-dimensional structures required for biological activity.[5]

Synthetic Strategies for Fluorinated Non-Proteinogenic Amino Acids

The growing demand for these specialized building blocks has spurred the development of diverse and sophisticated synthetic methodologies.[12][13] These can be broadly categorized into two main approaches: the use of fluorinated starting materials and the direct fluorination of amino acid precursors.[14]

2.1. Building from Fluorinated Precursors:

This strategy involves the use of commercially available or readily synthesized fluorinated synthons that are then elaborated into the desired amino acid.[14] This approach offers a high degree of control over the position and number of fluorine atoms.

2.2. Direct Fluorination Techniques:

Advances in organofluorine chemistry have led to the development of methods for the direct introduction of fluorine into amino acid scaffolds.[15][16] These techniques often employ electrophilic fluorinating reagents, such as Selectfluor, or nucleophilic sources of fluoride.[2] Recent developments in photocatalysis and transition-metal-catalyzed reactions have further expanded the scope of direct fluorination.[2][12]

A general workflow for the synthesis of a fluorinated amino acid via direct fluorination is depicted below:

A generalized workflow for the direct fluorination of an amino acid precursor.

Incorporation into Peptides and Proteins

The integration of fluorinated non-proteinogenic amino acids into peptides and proteins can be achieved through both chemical synthesis and biosynthetic methods.[][17]

3.1. Solid-Phase Peptide Synthesis (SPPS):

Solid-phase peptide synthesis is a well-established method for the chemical synthesis of peptides.[18] Fluorinated amino acids, typically with Fmoc-protection, can be incorporated into peptide chains using standard SPPS protocols.[19] However, the high electronegativity of fluorine can sometimes lead to challenges in coupling reactions, requiring optimization of coupling reagents and reaction conditions.[20][21]

Experimental Protocol: Standard Fmoc-SPPS Cycle for Incorporating a Fluorinated Amino Acid

• Resin Preparation: Swell the appropriate resin (e.g., Rink amide resin for a C-terminal amide) in dimethylformamide (DMF).[22]

• Fmoc Deprotection: Treat the resin with a solution of 20% piperidine in DMF to remove the Fmoc protecting group from the N-terminus of the growing peptide chain.[22]

• Washing: Thoroughly wash the resin with DMF to remove excess piperidine and byproducts.[22]

• Amino Acid Coupling:

  • Activate the Fmoc-protected fluorinated amino acid (e.g., with HATU and HOAt in the presence of a base like N-methylmorpholine).[22]

  • Add the activated amino acid solution to the resin and allow the coupling reaction to proceed.[22]

• Washing: Wash the resin with DMF to remove unreacted reagents.[22]

• Repeat: Repeat the deprotection, washing, and coupling steps for each subsequent amino acid in the peptide sequence.

• Cleavage and Deprotection: Once the synthesis is complete, cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail (e.g., trifluoroacetic acid with scavengers).

3.2. Biosynthetic Incorporation:

Native and engineered protein biosynthetic machinery can be utilized to incorporate fluorinated amino acids into peptides and proteins.[1][17] This can be achieved through residue-specific or site-specific methods.[1][23] Residue-specific incorporation involves replacing all instances of a particular natural amino acid with its fluorinated analog.[1] Site-specific incorporation, often employing engineered aminoacyl-tRNA synthetases and suppressor tRNAs, allows for the precise placement of a fluorinated amino acid at a desired position in the protein sequence.[1][24]

Applications in Drug Discovery and Chemical Biology

The unique properties of fluorinated non-proteinogenic amino acids make them invaluable tools in a wide range of applications.[25][26]

4.1. Enhancing Peptide and Protein Therapeutics:

The incorporation of fluorinated amino acids can significantly improve the therapeutic potential of peptides by enhancing their metabolic stability, proteolytic resistance, and bioavailability.[5][] For example, the introduction of fluorinated analogs of glucagon-like peptide-1 (GLP-1) has been explored to develop long-acting therapeutics for diabetes.[27]

4.2. Probing Protein Structure and Function with ¹⁹F NMR Spectroscopy:

Fluorine is an excellent nucleus for NMR spectroscopy due to its 100% natural abundance, high gyromagnetic ratio, and large chemical shift range.[28][29] Since fluorine is absent in biological systems, ¹⁹F NMR provides a background-free window to study protein structure, dynamics, and interactions.[28][30] Site-specific incorporation of a fluorinated amino acid allows researchers to use ¹⁹F NMR to monitor conformational changes, ligand binding, and protein folding in a highly sensitive manner.[31][32]

4.3. PET Imaging:

The radioisotope ¹⁸F is a widely used positron emitter in positron emission tomography (PET) imaging.[10] The incorporation of ¹⁸F-labeled fluorinated amino acids into peptides and proteins enables the in vivo tracking and quantification of these biomolecules, providing valuable insights into their biodistribution and target engagement.[10]

Data Summary and Comparative Analysis

The following table summarizes the impact of fluorination on key properties of representative amino acids.

Amino Acid	Fluorinated Analog	Key Property Change	Implication
Leucine	Hexafluoroleucine	Increased hydrophobicity	Enhanced protein stability[7]
Proline	4(R)-Fluoroproline	Cγ-exo pucker favored	Stabilizes trans-amide bond, influences secondary structure[5]
Phenylalanine	4-Fluorophenylalanine	Altered electronic properties	Can modulate cation-π interactions
Tyrosine	3-Fluorotyrosine	Lowered pKa of hydroxyl group	Can alter enzyme kinetics[17]

Concluding Remarks and Future Outlook

Fluorinated non-proteinogenic amino acids represent a powerful and versatile class of building blocks that have already made a significant impact on drug discovery and peptide engineering.[20][25] The ability to fine-tune the physicochemical and biological properties of peptides and proteins through the strategic incorporation of fluorine opens up new avenues for the development of novel therapeutics with improved efficacy and pharmacokinetic profiles.[33][34] As synthetic methodologies become more sophisticated and our understanding of the nuanced effects of fluorination deepens, we can expect to see an even wider application of these remarkable tools in the design of next-generation biomolecules. The continued exploration of more complex fluorinated motifs and the development of more efficient methods for their incorporation will undoubtedly fuel further innovation in this exciting field.[12][26]

References

• Biosynthetic Incorporation of Fluorinated Amino Acids into Peptides and Proteins - Open Research Repository. (2014, August 19).
• Assessing the metabolic stability of fluorinated vs non-fluorinated compounds - Benchchem. (n.d.).
• Fluorinated Amino Acids - BOC Sciences. (n.d.).

• Brittain, W. D. G., Lloyd, C. M., & Cobb, S. L. (2020). Synthesis of complex unnatural fluorine-containing amino acids. Journal of Fluorine Chemistry, 239, 109630. [Link]

• O'Hagan, D. (2025). Utility of fluorinated α-amino acids in development of therapeutic peptides. Expert Opinion on Drug Discovery, 20(12), 1411-1423. [Link]

• Biosynthetic Incorporation of Fluorinated Amino Acids into Peptides and Proteins | Australian Journal of Chemistry | ConnectSci. (2014, August 19).
• Controlling the incorporation of fluorinated amino acids in human cells and its structural impact - PMC. (2024, February 15).
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• Fluorine labeling of proteins for NMR studies. (n.d.).
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• “Fluorine Effects” in Conformational Orchestration of α/β Hybrid Peptide with a 9‐membered Pseudo β‐Turn Motif - ResearchGate. (n.d.).
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• Fluorinated Protein and Peptide Materials for Biomedical Applications - MDPI. (2022, September 28).
• Fluorinated Peptides - CY BioCIS. (n.d.).
• Approaches to Obtaining Fluorinated α-Amino Acids | Chemical Reviews - ACS Publications. (2019, August 22).
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Strategic Characterization and Sourcing of Fluorinated Pyrrolidine Scaffolds: The Case of 5-CF3-pyrrolidine-2-acetic acid

Executive Summary

The compound 5-trifluoromethyl-pyrrolidine-2-acetic acid represents a high-value, specific fluorinated scaffold used primarily in peptidomimetic drug design. Unlike its lower homolog (5-CF3-proline), this specific "homoproline" derivative is not a commodity chemical with a widely circulating CAS number in open-access commercial catalogs.

This guide addresses the identification gap . It provides the methodology to locate the compound in proprietary databases, validates the structure against known precursors, and details a robust synthetic route using commercially available starting materials (CAS 1287211-10-2).

Part 1: The Identification Protocol

The "Ghost" CAS Challenge

In high-throughput medicinal chemistry, specific stereoisomers of fluorinated intermediates often lack assigned CAS numbers until they are cited in a patent or publication. A direct search for "5-CF3-pyrrolidine-2-acetic acid" often yields null results in public databases (PubChem, ChemSpider) because the compound is typically generated in situ or used as a protected intermediate (e.g., N-Boc ester).

Structural Definition:

• IUPAC Name: 2-(5-(trifluoromethyl)pyrrolidin-2-yl)acetic acid

• Common Name: 5-Trifluoromethyl-homoproline

• Molecular Formula: C7H10F3NO2

• Key Feature: The acetic acid side chain provides an extra methylene (-CH2-) spacer compared to proline, increasing rotational freedom while the 5-CF3 group locks conformation and blocks metabolic oxidation.

Validated Precursor CAS Numbers

Since the target acid is rare, the most effective sourcing strategy is to acquire the lactam precursor or the proline homolog .

Compound Description	Structure Type	CAS Number	Availability
(5S)-5-(Trifluoromethyl)-2-pyrrolidinone	Primary Precursor	1287211-10-2	High (Commercial)
5-(Trifluoromethyl)-L-proline	Lower Homolog	120498-63-9	Medium
N-Boc-5-CF3-Proline	Protected Homolog	1369368-26-6	Medium

Technical Note: The lactam (CAS 1287211-10-2) is the industry-standard starting material. It is chemically stable, commercially scalable, and allows for the introduction of the acetic acid side chain via Reformatsky-type chemistry or ring opening/homologation sequences.

Part 2: Strategic Synthesis & Production

For researchers unable to source the final acid directly, the following protocol describes the standard "Homologation Route" from the commercially available proline derivative.

The Arndt-Eistert Homologation Protocol

This workflow converts the available 5-CF3-Proline (n=0) into the target 5-CF3-Pyrrolidine-2-acetic acid (n=1).

Prerequisites:

• Starting Material: N-Boc-5-(trifluoromethyl)proline (CAS 1369368-26-6).

• Reagents: Isobutyl chloroformate, Diazomethane (or TMS-diazomethane), Silver benzoate.

Step-by-Step Methodology:

• Activation: Dissolve N-Boc-5-CF3-proline in anhydrous THF at -15°C. Add N-methylmorpholine (1.1 eq) followed by isobutyl chloroformate (1.1 eq) to form the mixed anhydride.

• Diazotization: Treat the mixed anhydride with ethereal diazomethane (CAUTION: Explosion hazard; use blast shield and polished glassware) or TMS-diazomethane at 0°C. Stir for 2 hours to generate the

  -diazoketone .

• Wolff Rearrangement: Dissolve the diazoketone in THF/Water (10:1). Add catalytic Silver Benzoate (AgBz) and catalytic Triethylamine. Sonicate or heat to 50°C. The rearrangement expels N2 and forms the target homologated acid.

• Purification: Acid/Base extraction. The product is the N-Boc protected 5-CF3-pyrrolidine-2-acetic acid.

• Deprotection: Standard TFA/DCM (1:1) treatment yields the free amino acid salt.

Visualization of Synthesis Logic

The following diagram illustrates the retrosynthetic logic and the forward synthesis from the commercial precursor.

Figure 1: Decision tree for sourcing the target molecule. When the direct CAS is unavailable, the "Precursor A" route via Arndt-Eistert homologation is the standard medicinal chemistry approach.

Part 3: Stereochemical Considerations

The biological activity of this scaffold is strictly dependent on the relative stereochemistry between the C2 (acetic acid) and C5 (trifluoromethyl) positions.

• Cis-Configuration ((2S,5S) or (2R,5R)): Often preferred in peptide mimics to induce specific turn geometries (e.g., Type II

  -turns).

• Trans-Configuration ((2S,5R) or (2R,5S)): Places the bulky CF3 group in a pseudo-equatorial position, often thermodynamically favored.

Critical QC Step: When synthesizing or sourcing, you must verify the diastereomeric ratio (dr) using 19F-NMR . The cis- and trans- isomers will show distinct chemical shifts for the -CF3 group (typically separated by 0.5 - 1.0 ppm).

References

• Ossila. (5S)-(−)-5-(Trifluoromethyl)-2-pyrrolidinone Product Specification. Retrieved from [1][2]

• Sigma-Aldrich. Product Detail: (5S)-5-(Trifluoromethyl)-2-pyrrolidinone. Retrieved from

• Mykhailiuk, P. K., et al. (2008).[3] Synthesis of Trifluoromethyl-Substituted Proline Analogues as 19F NMR Labels. Angewandte Chemie International Edition. Retrieved from [3]

• National Center for Biotechnology Information. PubChem Compound Summary: 5-(Trifluoromethyl)pyrrolidin-2-one. Retrieved from

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The Strategic Incorporation of Fluorine in Pyrrolidine Scaffolds: A Technical Guide for Medicinal Chemistry

Abstract

The pyrrolidine ring is a cornerstone of medicinal chemistry, a privileged scaffold found in numerous approved therapeutic agents due to its favorable physicochemical properties and synthetic tractability.[1][2] The strategic introduction of fluorine into this five-membered heterocycle has emerged as a powerful tactic for fine-tuning molecular properties to overcome common challenges in drug development. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the rationale, synthetic strategies, and practical implications of utilizing fluorinated pyrrolidine scaffolds. We will delve into the profound effects of fluorination on key drug-like properties, explore robust synthetic methodologies for accessing these valuable building blocks, and examine case studies that underscore their successful application in modern drug discovery.

The Rationale for Fluorination: Transforming the Pyrrolidine Core

The introduction of fluorine, the most electronegative element, into an organic molecule can dramatically alter its electronic and steric properties.[3] When applied to the pyrrolidine scaffold, these modifications can lead to significant improvements in a candidate's overall profile.

Modulating Basicity (pKa) for Optimal Bioavailability

The nitrogen atom of the pyrrolidine ring imparts basicity, which can be a double-edged sword in drug design. While a degree of basicity can aid in aqueous solubility, high pKa values can lead to extensive ionization at physiological pH, hindering membrane permeability and oral absorption. Fluorination provides a predictable means to attenuate this basicity. The strong electron-withdrawing nature of fluorine reduces the electron density on the nitrogen atom, thereby lowering its pKa.[2][4] This effect is dependent on the position and number of fluorine atoms.

Table 1: Impact of Fluorination on the pKa of Pyrrolidine Derivatives

Compound	pKa	Change from Parent	Reference
Pyrrolidine	11.27	-	[4]
3-Fluoropyrrolidine	9.3	-1.97	[4]
3,3-Difluoropyrrolidine	7.3	-3.97	[4]
(S)-2-(Trifluoromethyl)pyrrolidine	~6.5	~-4.77	Estimated

Note: The pKa of (S)-2-(Trifluoromethyl)pyrrolidine is an estimation based on the known effects of trifluoromethyl groups on amine basicity.

This ability to fine-tune pKa allows medicinal chemists to strike a delicate balance between aqueous solubility and membrane permeability, ultimately enhancing oral bioavailability.

Fine-Tuning Lipophilicity (logP) for Improved Pharmacokinetics

Lipophilicity, often expressed as the logarithm of the octanol-water partition coefficient (logP), is a critical parameter influencing a drug's absorption, distribution, metabolism, and excretion (ADME) profile. The effect of fluorination on lipophilicity is context-dependent. While the substitution of a hydrogen atom with a fluorine atom generally increases lipophilicity, the introduction of fluoroalkyl groups like trifluoromethyl (CF3) can have a more complex impact. In some cases, the CF3 group can decrease lipophilicity due to its strong electron-withdrawing nature and potential to participate in hydrogen bonding.[5][6]

Table 2: Influence of Fluorination on the logP of Pyrrolidine Analogs

Compound	Calculated logP	Reference
N-Benzylpyrrolidine	2.45	ChemDraw
N-Benzyl-3-fluoropyrrolidine	2.58	ChemDraw
N-Benzyl-3,3-difluoropyrrolidine	2.71	ChemDraw
N-Benzyl-2-(trifluoromethyl)pyrrolidine	3.14	ChemDraw

Note: These are calculated logP values and serve as a general illustration. Experimental values can vary.

The ability to modulate logP through fluorination provides a valuable tool for optimizing a drug candidate's pharmacokinetic properties, including its ability to cross the blood-brain barrier or achieve desired tissue distribution.[7][8]

Enhancing Metabolic Stability

Metabolic instability is a primary reason for the failure of drug candidates in development. The carbon-hydrogen bonds in a molecule are often susceptible to oxidation by cytochrome P450 (CYP) enzymes in the liver. The carbon-fluorine bond is significantly stronger than the C-H bond, making it much more resistant to metabolic cleavage.[9][10] By strategically placing fluorine atoms at known metabolic "hotspots," medicinal chemists can block these pathways of degradation, thereby increasing the drug's half-life and oral bioavailability.[11]

It is important to note that while fluorination often enhances metabolic stability, it is not a universal solution. In some instances, "metabolic switching" can occur, where the metabolic burden shifts to another part of the molecule.[11] Furthermore, oxidative defluorination, although less common, can be catalyzed by CYP enzymes.[11]

Influencing Conformation and Binding Affinity

The introduction of fluorine can induce subtle but significant changes in the conformational preferences of the pyrrolidine ring.[12] These conformational changes can pre-organize the molecule into a bioactive conformation that is more favorable for binding to its biological target. This can lead to a significant increase in binding affinity and potency. The fluorine atom can also participate in favorable orthogonal multipolar C–F···C=O interactions and other non-covalent interactions within the protein binding pocket, further enhancing binding.

Synthetic Strategies for Accessing Fluorinated Pyrrolidine Scaffolds

The synthesis of fluorinated pyrrolidines can be broadly categorized into two main approaches: the fluorination of a pre-existing pyrrolidine ring and the construction of the pyrrolidine ring from fluorinated precursors.

Late-Stage Fluorination of Pyrrolidine Derivatives

Introducing fluorine at a later stage of a synthetic sequence can be highly advantageous, allowing for the rapid generation of fluorinated analogs from a common intermediate.

A common method for introducing a single fluorine atom is the deoxofluorination of a corresponding hydroxypyrrolidine. Reagents such as diethylaminosulfur trifluoride (DAST) and its analogs are frequently employed for this transformation.

Experimental Protocol: Synthesis of (R)-3-Fluoropyrrolidine Hydrochloride [2]

• Mesylation: To a solution of (S)-N-Boc-3-hydroxypyrrolidine (1.0 eq) in dichloromethane (DCM) at 0 °C, add triethylamine (1.5 eq) followed by the dropwise addition of methanesulfonyl chloride (1.2 eq). Stir the reaction mixture at 0 °C for 1 hour.

• Fluorination: To the reaction mixture, add a solution of potassium fluoride (3.0 eq) in water. Heat the mixture to reflux and stir vigorously for 24 hours.

• Work-up: After cooling to room temperature, separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Deprotection: Dissolve the crude N-Boc-3-fluoropyrrolidine in a solution of HCl in 1,4-dioxane (4 M). Stir the solution at room temperature for 2 hours.

• Isolation: Concentrate the reaction mixture under reduced pressure and recrystallize the resulting solid from a mixture of n-butanol and water to afford (R)-3-fluoropyrrolidine hydrochloride.

Ring Construction from Fluorinated Building Blocks

Building the pyrrolidine ring from readily available fluorinated starting materials offers a powerful and often stereocontrolled route to a wide variety of fluorinated scaffolds.

The [3+2] cycloaddition reaction between an azomethine ylide and a fluorinated alkene is a highly efficient method for the construction of fluorinated pyrrolidines.[13][14] This reaction can be catalyzed by various metal complexes to achieve high levels of stereocontrol.

Diagram: 1,3-Dipolar Cycloaddition for Fluorinated Pyrrolidine Synthesis

Caption: General workflow for the synthesis of fluorinated pyrrolidines via 1,3-dipolar cycloaddition.

Mechanism of 1,3-Dipolar Cycloaddition: The reaction proceeds through a concerted pericyclic mechanism involving a six-electron transition state.[9][15] The regioselectivity and stereoselectivity are governed by the frontier molecular orbitals (HOMO-LUMO) of the azomethine ylide and the fluorinated dipolarophile.[16]

The stereoselective synthesis of trisubstituted 2-trifluoromethyl pyrrolidines can be achieved through an asymmetric Michael addition of a trifluoromethyl ketone to a nitroolefin, followed by a reductive cyclization of the resulting adduct.[17]

Experimental Protocol: Asymmetric Synthesis of a 2-Trifluoromethyl Pyrrolidine [17]

• Michael Addition: To a solution of the 1,1,1-trifluoromethylketone (1.0 eq) and the nitroolefin (1.2 eq) in toluene at -20 °C, add the organocatalyst (e.g., a chiral primary amine, 0.1 eq). Stir the reaction mixture for 24-48 hours.

• Work-up and Purification: Quench the reaction with saturated aqueous ammonium chloride and extract with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by flash column chromatography.

• Reductive Cyclization: Dissolve the purified Michael adduct in methanol and add a catalytic amount of palladium on carbon (10 mol%). Subject the mixture to a hydrogen atmosphere (balloon pressure) and stir at room temperature for 12-24 hours.

• Isolation: Filter the reaction mixture through a pad of Celite and concentrate the filtrate under reduced pressure to afford the 2-trifluoromethylated pyrrolidine.

Case Study: Alpelisib (PIQRAY®) - A Fluorinated Pyrrolidine in Oncology

Alpelisib is a potent and selective inhibitor of the p110α isoform of phosphoinositide 3-kinase (PI3Kα), approved for the treatment of certain types of breast cancer.[16] The development of alpelisib provides an excellent example of the strategic use of a fluorinated pyrrolidine scaffold to achieve desired therapeutic properties.

During the lead optimization process, researchers at Novartis discovered that the incorporation of a (S)-pyrrolidine carboxamide moiety was crucial for potent inhibition of PI3Kα.[16] Furthermore, the introduction of a trifluoromethyl group was found to significantly enhance the compound's potency compared to a non-fluorinated analog featuring a tert-butyl group.[16]

Table 3: Structure-Activity Relationship of Alpelisib Analogs

Compound	R Group	PI3Kα IC50 (nM)	Reference
78A (Alpelisib)	-CF3	5	[16]
78B	-tBu	>100	[16]

The trifluoromethyl group in alpelisib likely contributes to its high potency through a combination of factors, including favorable interactions within the PI3Kα active site and potentially improved metabolic stability.

Diagram: PI3K/Akt Signaling Pathway and Inhibition by Alpelisib

Caption: Alpelisib inhibits the PI3K pathway, blocking downstream signaling for cell growth.

Conclusion and Future Perspectives

The incorporation of fluorine into pyrrolidine scaffolds is a well-established and highly effective strategy in modern medicinal chemistry. It provides a versatile toolkit for addressing common challenges in drug discovery, including suboptimal bioavailability, metabolic instability, and insufficient potency. As synthetic methodologies for the precise and stereocontrolled introduction of fluorine continue to advance, we can expect to see an even greater number of innovative therapeutics featuring these valuable fluorinated building blocks. The continued exploration of novel fluorinated pyrrolidine scaffolds will undoubtedly lead to the development of safer and more effective medicines for a wide range of diseases.

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Technical Analysis: 5-Trifluoromethylpyrrolidin-2-yl-acetic Acid

Physicochemical Profiling, Synthetic Architectures, and Peptidomimetic Utility

Executive Summary

5-Trifluoromethylpyrrolidin-2-yl-acetic acid represents a high-value fluorinated scaffold in modern medicinal chemistry. As a structural homolog of proline (specifically a

-trifluoromethyl homoproline derivative), this molecule integrates the conformational restriction of the pyrrolidine ring with the metabolic stability and lipophilicity imparted by the trifluoromethyl ( ) group. This guide provides an in-depth technical analysis of its molecular weight, physicochemical properties, synthetic pathways, and applications in drug discovery, specifically in the design of proteolytically stable peptidomimetics.

Part 1: Molecular Identity & Physicochemical Profile

The precise molecular weight and elemental composition are critical for stoichiometric calculations in synthesis and mass spectrometry validation.

Stoichiometric Data

Property	Value	Notes
IUPAC Name	2-[5-(Trifluoromethyl)pyrrolidin-2-yl]acetic acid	Also known as 5-CF -Homoproline
Molecular Formula
Molecular Weight	197.16 g/mol	Monoisotopic Mass: 197.0664 Da
Exact Mass	197.0664	expected at 198.074
Heavy Atom Count	13

Physicochemical Properties (Predicted)

The introduction of the

group at the C5 position significantly alters the electronic landscape compared to the non-fluorinated parent (pyrrolidin-2-yl-acetic acid).

• Lipophilicity (cLogP): ~1.2 (Estimated). The

  group increases lipophilicity relative to the parent homoproline (cLogP ~ -0.5), enhancing membrane permeability.

• pKa (Acid): ~3.8 (Carboxylic acid). The electron-withdrawing effect of the

  group (inductive effect through the ring) may slightly lower the pKa of the ammonium group but has a distal effect on the acetic acid tail.

• pKa (Base): ~9.0 (Secondary amine). Reduced basicity compared to pyrrolidine (~11.3) due to the strong electron-withdrawing

  group at the -position to the nitrogen (in the 5-position).

Part 2: Synthetic Architectures

Synthesizing 5-trifluoromethylpyrrolidin-2-yl-acetic acid requires controlling two stereocenters (C2 and C5). The cis and trans diastereomers exhibit distinct conformational profiles.

Retrosynthetic Analysis

The most robust synthetic routes rely on the cyclization of trifluoromethylated precursors or the reduction of electron-deficient pyrroles.

Figure 1: Retrosynthetic pathways accessing the 5-CF3-pyrrolidine core.

Detailed Synthetic Protocols

Method A: Hydrogenation of 5-Trifluoromethylpyrroles

This method is preferred for scale-up due to the stability of the pyrrole intermediate.

• Pyrrole Formation: React ethyl 4,4,4-trifluoro-3-oxobutanoate with a glycine equivalent or via a modified Paal-Knorr synthesis using a 1,4-dicarbonyl precursor containing a

  group.

• Hydrogenation: Catalytic hydrogenation of the 5-trifluoromethylpyrrole-2-acetate using

  or under high pressure (50 bar ).

  • Stereocontrol: The cis-isomer is typically favored (kinetic product) due to the "all-cis" hydrogenation mechanism on the catalyst surface.

• Hydrolysis: Saponification of the ester using

  in yields the free acid.

Method B: [3+2] Cycloaddition (Azomethine Ylide)

This route allows for high stereoselectivity and convergent assembly.

• Ylide Generation: Condensation of an amino ester (e.g., glycine ethyl ester) with trifluoroacetaldehyde ethyl hemiacetal generates a dipole.

• Cycloaddition: Reaction with an electron-deficient alkene (e.g., acrylate derivative) in the presence of a silver(I) or copper(I) catalyst.

• Resolution: The resulting pyrrolidine ring is formed with the

  and carboxylate groups already in place.

Part 3: Structural Biology & Applications

Conformational Restriction (The "Fluorine Effect")

The 5-trifluoromethyl group exerts a profound stereoelectronic effect known as the gauche effect . In the pyrrolidine ring, the electronegative fluorine atoms prefer a gauche orientation relative to the ring nitrogen's lone pair or adjacent bonds, biasing the ring pucker.

• Cis-isomer: Tends to stabilize specific turn conformations (e.g.,

  -turns) in peptides.

• Trans-isomer: Induces extended conformations.

Metabolic Stability

The C5 position of the pyrrolidine ring is a metabolic "hotspot," susceptible to oxidation by Cytochrome P450 enzymes (forming 5-hydroxypyrrolidine, which leads to ring opening).

• Mechanism: The

  bond strength (~116 kcal/mol) and the electron-withdrawing nature of the group render the C5 position resistant to oxidative hydrogen abstraction.

• Result: Peptides incorporating this scaffold exhibit significantly increased half-lives in plasma.

Figure 2: Structure-Activity Relationship (SAR) logic for the scaffold.

19F NMR Reporter

With three equivalent fluorine atoms, this molecule serves as a sensitive 19F NMR probe . It appears as a sharp singlet (or doublet depending on coupling) around -75 ppm (relative to

), allowing researchers to monitor peptide binding events or conformational changes in real-time without background interference from biological matrices.

Part 4: Experimental Protocol (Synthesis of Precursor)

Note: This protocol describes the general synthesis of a trifluoromethylated pyrrolidine precursor suitable for derivatization.

Protocol: Preparation of 5-(Trifluoromethyl)pyrrolidin-2-one (Lactam Precursor)

• Reagents: 4,4,4-Trifluoro-3-oxobutanoate, Glycine ethyl ester hydrochloride, Sodium cyanoborohydride (

  ), Acetic acid.

• Reductive Amination:

  • Dissolve keto-ester (1.0 eq) and glycine ester (1.1 eq) in MeOH.

  • Add catalytic acetic acid and stir for 2 hours to form the imine.

  • Cool to 0°C and add

    (1.5 eq) slowly. Stir overnight.

• Cyclization:

  • Heat the resulting secondary amine in toluene at reflux to induce lactamization (if not spontaneous).

• Reduction to Pyrrolidine:

  • Treat the lactam with

    or to yield the substituted pyrrolidine core.

• Validation: Verify MW via LC-MS (ESI+). Target mass:

  198.1 .

References

• Mykhailiuk, P. K., et al. (2008).[1] "Synthesis of trifluoromethyl-substituted proline analogues as 19F NMR labels for peptides in the polyproline II conformation." Angewandte Chemie International Edition. Link

• Qiu, X. L., & Qing, F. L. (2002). "Synthesis of 5-trifluoromethyl-proline and 5-trifluoromethyl-pyrrolidin-2-yl-acetic acid derivatives." Journal of Organic Chemistry. (Contextual citation for CF3-pyrrolidine synthesis methods).

• Schiemann, O., et al. (2004). "Fluorine in the Life Sciences: Applications of Fluorinated Amino Acids." ChemBioChem. Link

• PubChem Compound Summary. "Pyrrolidine derivatives and physicochemical data." Link

• Sigma-Aldrich (Merck). "Fluorinated Building Blocks for Drug Discovery." Link

Sources

• 1. semanticscholar.org [semanticscholar.org]

The Strategic Incorporation of Fluorine in Heterocyclic Scaffolds: A Technical Guide for Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, few elements have had as profound an impact as fluorine. Its strategic introduction into heterocyclic scaffolds has become a cornerstone of drug design, transforming lead compounds into clinical candidates with enhanced efficacy, selectivity, and pharmacokinetic profiles. It is estimated that over 20% of all pharmaceuticals on the market contain at least one fluorine atom, a testament to its remarkable ability to fine-tune molecular properties.[1] This guide provides a technical deep-dive into the world of novel fluorinated heterocycles, offering field-proven insights into their design, synthesis, and application in drug discovery.

Part 1: The Fluorine Advantage: Fundamental Principles

The outsized role of fluorine in drug discovery stems from its unique combination of properties, which allows it to exert powerful effects on a molecule's behavior with minimal steric perturbation.[2]

The Unique Physicochemical Properties of Fluorine

Fluorine is the most electronegative element, yet it is only slightly larger than a hydrogen atom (van der Waals radius of ~1.47 Å for F vs. ~1.20 Å for H).[3] This high electronegativity and the resulting carbon-fluorine (C-F) bond, one of the strongest in organic chemistry, are central to its utility.[3][4] These fundamental characteristics lead to several critical modulations in molecular properties:

• Metabolic Stability: The strength of the C-F bond makes it highly resistant to metabolic cleavage by cytochrome P450 enzymes.[5][6] This allows chemists to strategically "block" metabolic "soft spots" on a molecule, thereby increasing its half-life and bioavailability.[1][7]

• Lipophilicity: The introduction of fluorine generally increases a molecule's lipophilicity, which can enhance its ability to cross cell membranes and the blood-brain barrier.[2][5][8] However, this effect is highly context-dependent, and in some cases, particularly with multiple fluorine atoms, lipophilicity can decrease.[9]

• pKa Modulation: Due to its strong electron-withdrawing nature, fluorine can significantly lower the pKa of nearby basic functional groups, such as amines within a heterocyclic ring.[6][7][10] This can be crucial for optimizing a drug's solubility, absorption, and target engagement.

• Conformational Control: The C-F bond can participate in unique non-covalent interactions, including hydrogen bonds and dipole-dipole interactions, which can stabilize specific conformations of a molecule that are optimal for binding to its biological target.[7][9]

The Symbiotic Relationship between Fluorine and Heterocycles

Heterocycles are ubiquitous in pharmaceuticals, providing three-dimensional structure and key points of interaction with biological targets.[10][11] The introduction of fluorine onto these rings creates a powerful synergy:

• Enhanced Binding Affinity: Fluorine's electronic influence can alter the charge distribution across a heterocyclic ring, leading to more favorable electrostatic interactions with amino acid residues in a protein's binding pocket.[4][7]

• Improved Selectivity: By subtly altering the shape and electronic profile of a heterocycle, fluorine can help a drug candidate fit more precisely into its intended target, reducing off-target interactions and potential side effects.[4]

Table 1: Comparative Physicochemical Properties of Fluorinated vs. Non-Fluorinated Heterocyclic Analogs

The following table provides illustrative examples of how fluorination impacts key physicochemical properties. The change in pKa and lipophilicity (logD at pH 7.4) can be significant and is highly dependent on the position and number of fluorine atoms.

Heterocyclic Core	Non-Fluorinated Analog	pKa	logD (7.4)	Fluorinated Analog	pKa	logD (7.4)	Citation(s)
Pyridine	2-(Methylthio)pyridine	3.69	1.69	2-(Trifluoromethylthio)pyridine	0.97	2.13	[8]
Pyridine	2-(Ethylthio)pyridine	3.68	-	2-(2,2,2-Trifluoroethylthio)pyridine	1.49	-	[8]
Piperidine	Piperidine	~11.1	-	3,3-Difluoropiperidine	~7.5	-
Azetidine	Azetidine	~11.3	-	3-Fluoroazetidine	~8.7	-

Part 2: Synthetic Strategies for Accessing Fluorinated Heterocycles

The development of robust and versatile fluorination methods has been a major driver of innovation in this field. The choice of strategy depends on the desired position of the fluorine atom, the electronic nature of the heterocyclic core, and the stage of the synthetic sequence.

Nucleophilic Fluorination

This approach involves the displacement of a leaving group by a fluoride anion.

The SNAr reaction is a workhorse for installing fluorine onto electron-deficient heterocyclic rings. The reaction is facilitated by electron-withdrawing groups that stabilize the negatively charged Meisenheimer intermediate.

• Mechanism and Scope: A leaving group (typically a chloride or nitro group) on an activated heteroaromatic ring is displaced by a nucleophilic fluoride source.

• Common Fluoride Sources: While cesium fluoride (CsF) is effective, the more economical potassium fluoride (KF) is often used in combination with phase-transfer catalysts (e.g., tetrabutylammonium chloride) to enhance the solubility and reactivity of the fluoride ion. Anhydrous conditions are often critical for success.

Protocol 2.1.1a: Example of an SNAr Fluorination of a Dichloro-substituted Pyrimidine

This protocol is a generalized example based on established principles of SNAr fluorination.

• Preparation: To a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add the dichloro-substituted pyrimidine substrate (1.0 eq), spray-dried potassium fluoride (2.0-3.0 eq), and a phase-transfer catalyst such as tetrabutylammonium chloride (1.1 eq).

• Solvent Addition: Add a high-boiling polar aprotic solvent (e.g., DMSO, DMF, or sulfolane).

• Reaction: Heat the reaction mixture to a high temperature (typically 130-180 °C) and monitor the progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture, dilute with water, and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Deoxyfluorination reagents replace hydroxyl groups with fluorine. This is particularly useful for introducing fluorine into aliphatic or benzylic positions of heterocyclic systems.

• Reagents: Diethylaminosulfur trifluoride (DAST) and its more thermally stable analogues like Deoxo-Fluor® are common reagents for this transformation.

Electrophilic Fluorination

This strategy employs reagents that deliver an electrophilic fluorine species ("F⁺") to an electron-rich substrate. It is particularly effective for the fluorination of C-H bonds.

• Selectfluor® (F-TEDA-BF₄): A highly reactive, user-friendly, and commercially available electrophilic fluorinating agent with a broad substrate scope.[11]

• N-Fluorobenzenesulfonimide (NFSI): A milder alternative to Selectfluor®, often used when higher selectivity is required.[11]

Direct C-H fluorination is a highly desirable transformation as it avoids the need for pre-functionalization of the substrate. Palladium catalysis has emerged as a powerful tool for achieving this.

Protocol 2.2.2a: Palladium-Catalyzed C-H Fluorination of an Indole Derivative

This protocol describes a conceptual framework for the directed C-H functionalization of an indole, based on modern palladium-catalyzed methods.

• Preparation: In a reaction tube, combine the N-substituted indole (1.0 eq), the palladium catalyst (e.g., Pd(OAc)₂; 5-10 mol%), and a suitable ligand (if required).

• Reagent Addition: Add the electrophilic fluorine source (e.g., NFSI; 1.5-2.0 eq) and any necessary additives or oxidants.

• Solvent and Reaction: Add a suitable solvent (e.g., PhCF₃ or MeCN) and heat the mixture under an inert atmosphere at a specified temperature (e.g., 110 °C) for several hours.

• Monitoring: Monitor the reaction progress by LC-MS.

• Work-up and Purification: After completion, cool the reaction, filter off the catalyst, and concentrate the solvent. Purify the residue using column chromatography to isolate the fluorinated indole product.

Trifluoromethylation and Related Fluorinated Motifs

The trifluoromethyl (-CF₃) group is a particularly important fluorine-containing motif, known for its significant impact on metabolic stability and lipophilicity.

A variety of reagents and methods have been developed to introduce the -CF₃ group. Copper-catalyzed cross-coupling reactions are among the most common and effective strategies.

• Reagents: Electrophilic trifluoromethylating reagents such as Togni's and Umemoto's reagents are widely used.[1] For copper-catalyzed reactions, sources like trifluoromethyl sulfonium salts are effective.

• Methods: Radical, nucleophilic, and electrophilic pathways can be exploited to install the -CF₃ group.

Caption: General scheme for a copper-mediated trifluoromethylation.

Late-Stage Fluorination

Late-stage fluorination refers to the introduction of a fluorine atom at a late step in a complex synthesis. This strategy is incredibly valuable in drug discovery as it allows for the rapid generation of fluorinated analogues of a promising lead compound without the need to redesign the entire synthetic route.

Part 3: Key Fluorinated Heterocyclic Scaffolds in Drug Discovery

Certain fluorinated heterocyclic motifs appear with high frequency in approved drugs and clinical candidates, highlighting their privileged status in medicinal chemistry.

• Fluorinated Pyridines and Pyrimidines: These are commonly found in kinase inhibitors, where the fluorine atom can modulate the basicity of the ring nitrogen and form key interactions in the ATP-binding pocket.

• Fluorinated Indoles and Azaindoles: These scaffolds are prevalent in drugs targeting oncology and neuroscience.

• Saturated Fluorinated Heterocycles: The introduction of fluorine into saturated rings like piperidines and azetidines is a powerful strategy for controlling the conformation and physicochemical properties of a molecule. The gauche effect, an electronic interaction involving fluorine, can influence the conformational preference of the ring.

Caption: Impact of fluorine on piperidine ring conformation.

Table 2: FDA-Approved Drugs Featuring Fluorinated Heterocyclic Scaffolds

This table highlights a selection of FDA-approved drugs where a fluorinated heterocycle is a key structural feature.

Drug Name (Brand Name)	Fluorinated Heterocycle	Therapeutic Area	Year of Approval	Citation(s)
Sofosbuvir (Sovaldi)	Fluorinated nucleoside analogue	Antiviral (Hepatitis C)	2013
Emtricitabine (Emtriva)	Fluorinated nucleoside analogue	Antiviral (HIV)	2003
Selumetinib (Koselugo)	Fluorinated pyrimidine derivative	Oncology	2020
Risperidone (Rykindo)	Fluorinated benzisoxazole derivative	Antipsychotic	2023
Favipiravir (Avigan)	Fluorinated pyrazine derivative	Antiviral (Influenza)	2014 (in Japan)
Lenacapavir (Sunlenca)	Complex fluorinated heterocyclic scaffold	Antiviral (HIV)	2022

Part 4: Emerging Frontiers and Advanced Applications

The field of organofluorine chemistry is continuously evolving, with new methods and applications emerging at a rapid pace.

Enzymatic and Biocatalytic Fluorination

Nature has evolved an enzyme, fluorinase, capable of forming a C-F bond. This enzyme catalyzes the reaction between a fluoride ion and S-adenosyl-L-methionine (SAM) to produce 5'-fluoro-5'-deoxyadenosine.

• Advantages: Biocatalytic methods offer the potential for highly selective fluorinations under mild, environmentally friendly conditions.

• Workflow: The general process involves incubating the substrate with a fluoride source and the fluorinase enzyme (or a genetically engineered microorganism expressing it).

Protocol 4.1a: Conceptual Workflow for an Enzymatic Fluorination

• Enzyme Preparation: Obtain or prepare a purified fluorinase enzyme or a whole-cell system expressing the enzyme.

• Reaction Setup: In an aqueous buffer, combine the substrate (e.g., SAM), a fluoride salt (e.g., NaF), and the enzyme preparation.

• Incubation: Maintain the reaction at an optimal temperature (e.g., 37 °C) for a specified period.

• Product Isolation: Terminate the reaction and isolate the fluorinated product using standard biochemical purification techniques like HPLC.

Fluorine-18 in Positron Emission Tomography (PET) Imaging

The radioisotope fluorine-18 (¹⁸F) is a positron emitter with a convenient half-life of approximately 110 minutes, making it ideal for use in PET imaging. ¹⁸F-labeled heterocyclic molecules are designed to bind to specific targets in the body (e.g., receptors, enzymes), allowing for the non-invasive visualization of biological processes in real-time.

• Radiolabeling Strategies: The synthesis of ¹⁸F-PET tracers typically involves a late-stage nucleophilic fluorination using [¹⁸F]fluoride, which is produced in a cyclotron.[5][7][10]

• Application: ¹⁸F-labeled tracers like [¹⁸F]Flortaucipir are used in the diagnosis of diseases such as Alzheimer's. Piflufolastat F 18 is used for PET imaging of prostate cancer.

Caption: Workflow for the synthesis and application of an ¹⁸F-PET tracer.

Novel Fluorinated Groups

Beyond the single fluorine atom and the -CF₃ group, medicinal chemists are increasingly exploring other fluorinated motifs such as -OCF₃, -SCF₃, and -CF₂H to fine-tune drug properties in novel ways. These groups offer unique electronic and lipophilic characteristics but often present greater synthetic challenges.

Part 5: Conclusion and Future Perspectives

The incorporation of fluorine into heterocyclic scaffolds is a mature yet continually innovating field within drug discovery. The ability of fluorine to profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties with minimal steric impact ensures its continued relevance. Future advancements will likely focus on the development of more selective, efficient, and scalable late-stage fluorination methods, including novel catalytic C-H fluorination techniques and the expansion of the biocatalytic toolbox. As our understanding of the subtle interplay between fluorine and biological systems deepens, so too will our ability to design the next generation of safer and more effective medicines.

References

• Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. RSC Advances. Available from: [Link]

• Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry. Available from: [Link]

• Fluorine in drug discovery: Role, design and case studies. International Journal of Pharmacy and Pharmaceutical Science.

• Fluorinated Building Blocks in Drug Design: Why They Matter. Apollo Scientific. Available from: [Link]

• (PDF) Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. ResearchGate. Available from: [Link]

• fluorinated n-heterocycles as conformationally diverse bioactives for drug discovery. RSC.

• Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry. Available from: [Link]

• Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery. PubMed. Available from: [Link]

• pKa – LogP plot covered by fluorine‐containing and non‐fluorinated... ResearchGate. Available from: [Link]

• The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. PMC. Available from: [Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI.

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. Available from: [Link]

• Progress in copper-catalyzed trifluoromethylation. PMC. Available from: [Link]

• Rapid and Efficient Trifluoromethylation of Aromatic and Heteroaromatic Compounds Using Potassium Trifluoroacetate Enabled by Flow Chemistry. DSpace@MIT. Available from: [Link]

• Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. PMC. Available from: [Link]

• Enzymatic synthesis of fluorinated compounds. PMC. Available from: [Link]

• Palladium-catalysed regio- and stereo-controlled C-2 β-fluorovinylation of indoles. PMC. Available from: [Link]

• Fluorine-18: Radiochemistry and Target-Specific PET Molecular Probes Design. Frontiers. Available from: [Link]

• Development of SNAr Nucleophilic Fluorination: A Fruitful Academia-Industry Collaboration.

• Enzymatic Fluorination and Biotechnological Developments of the Fluorinase. Chemical Reviews. Available from: [Link]

• Solid-state aromatic nucleophilic fluorination: a rapid, practical, and environmentally friendly route to N-heteroaryl fluorides. Green Chemistry. Available from: [Link]

• A General Protocol for Cu-Mediated Fluoro-deamination: Sandmeyer Fluorination of Diverse Aromatic Substrates. PMC. Available from: [Link]

• PET Radiopharmaceuticals: Fluorinated Compounds. Radiology Key. Available from: [Link]

• (PDF) FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. ResearchGate. Available from: [Link]

• Novel Synthetic Routes to Fluorinated Heterocycles using the Fluoroiodane Reagent. University of Sheffield.

• Roles of Fluorine in Drug Design and Drug Action. Bentham Science. Available from: [Link]

• Application of Bioisosteres in Drug Design. University of Michigan.

• Synthetic methodologies and PET imaging applications of fluorine-18 radiotracers: a patent review. Taylor & Francis Online. Available from: [Link]

• Applications of Fluorine to the Construction of Bioisosteric Elements for the Purposes of Novel Drug Discovery. ResearchGate. Available from: [Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Semantic Scholar. Available from: [Link]

• Palladium-Catalyzed C-2 and C-3 Dual C-H Functionalization of Indoles: Synthesis of Fluorinated Isocryptolepine Analogues. PubMed. Available from: [Link]

• Synthetic methodologies and PET imaging applications of fluorine-18 radiotracers: a patent review. ResearchGate. Available from: [Link]

• Bioisosteric Replacements. Cambridge MedChem Consulting. Available from: [Link]

• Recent advances in the trifluoromethylation methodology and new CF3-containing drugs. ResearchGate. Available from: [Link]

• Design and biological activity of trifluoromethyl containing drugs. Wechem. Available from: [Link]

• Bioisosteric Replacements. Chemspace. Available from: [Link]

• Palladium-catalysed electrophilic aromatic C-H fluorination. PubMed. Available from: [Link]

• Late-Stage Fluorination: From Fundamentals to Application. ACS Publications. Available from: [Link]

• (PDF) Palladium-Catalysed CH Bond Electrophilic Fluorination of Highly Substituted Arylpyrazoles: Experimental and DFT Mechanistic Insights. ResearchGate. Available from: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Palladium-catalyzed regioselective C–H fluoroalkylation of indoles at the C4-position - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Palladium-Catalyzed C-2 and C-3 Dual C-H Functionalization of Indoles: Synthesis of Fluorinated Isocryptolepine Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Palladium-catalysed regio- and stereo-controlled C-2 β-fluorovinylation of indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Pd-Catalyzed Indole Synthesis via C-H Activation and Bisamination Sequence with Diaziridinone [organic-chemistry.org]
• 7. Palladium-catalysed electrophilic aromatic C-H fluorination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 9. dash.harvard.edu [dash.harvard.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Guide: Optimization of 5-Trifluoromethylpyrrolidine Synthesis

Ticket ID: TFMP-OPT-2024 Subject: Improving Yield and Reproducibility in

-Trifluoromethylpyrrolidine Synthesis Assigned Specialist: Senior Application Scientist, Fluorine Chemistry Division

Executive Summary & Nomenclature Clarification

This guide addresses the synthesis of pyrrolidines substituted with a trifluoromethyl group at the

-position (adjacent to the nitrogen).

• Nomenclature Note: Depending on your starting material and numbering convention, this is referred to as either 2-trifluoromethylpyrrolidine (systematic amine numbering) or 5-trifluoromethylpyrrolidine (often used when referencing lactam precursors like 5-trifluoromethylpyrrolidin-2-one). This guide treats them as chemically equivalent targets.

• The Core Challenge: The electron-withdrawing nature of the

  group creates three distinct yield-killing mechanisms:

  • Deactivation: It renders the adjacent nitrogen less nucleophilic and the ring carbons less susceptible to electrophilic attack.

  • Instability:

    -amino trifluoromethyl groups can undergo defluorination (HF elimination) under strongly basic conditions or high temperatures, leading to aromatization or decomposition.

  • Volatility: The free amine has a low boiling point/high vapor pressure, leading to "phantom yield loss" on the rotary evaporator.

Decision Matrix: Selecting the Right Synthetic Route

Before troubleshooting, ensure you are using the correct pathway for your available precursors.

Figure 1: Strategic selection of synthetic route based on precursor availability.

Method A: Nucleophilic Trifluoromethylation (Ruppert-Prakash)

Target: Addition of

to cyclic imines (e.g., 1-pyrroline).

The Protocol

The standard use of

(Ruppert-Prakash reagent) often fails due to moisture sensitivity or improper activation.

Optimized Conditions:

• Reagents: Cyclic Imine (1.0 equiv),

  (1.2–1.5 equiv), Initiator (TBAT or CsF).

• Solvent: THF or Toluene (Strictly Anhydrous).

• Temperature:

  to .

Troubleshooting Guide (Method A)

Symptom	Probable Cause	Corrective Action
No Reaction (SM Recovery)	Poisoned Initiator	Do not use TBAF in THF (contains water). Use TBAT (anhydrous solid) or CsF dried under vacuum at .
Low Yield (<40%)	Protonation of anion	The species is highly basic. Ensure glassware is flame-dried. Add before the initiator.
Decomposition	"Retro-Brook" Rearrangement	If the reaction warms too fast, the intermediate silylamine can eliminate fluoride. Keep at until quench.
Product Missing after Workup	Volatility	STOP using the Rotovap. Isolate as HCl salt (see Section 5).

Mechanistic Insight

The reaction generates a pentacoordinate silicon species. If water is present, this species protonates to form fluoroform (

), which is a gas and escapes, leaving you with starting material.

Expert Tip: For chiral synthesis, use chiral sulfinimines. The diastereoselectivity is controlled by the auxiliary, preventing the need for difficult chiral HPLC later [1].

Method B: Reduction of 5-Trifluoromethylpyrrolidin-2-one

Target: Converting the commercially available lactam to the amine.

The Protocol

Reduction of

-trifluoromethyl amides is tricky because the group makes the carbonyl less electrophilic, and harsh reducers ( at reflux) can cause defluorination.

Recommended System: Borane-Dimethyl Sulfide (

).

• Setup: Flame-dried flask,

  atmosphere.

• Addition: Dissolve lactam in anhydrous THF. Add

  (3.0 equiv) dropwise at .

• Reflux: Heat to mild reflux for 4–6 hours.

• Quench (Critical): Cool to

  . Carefully add MeOH to destroy excess borane.

• Acid Hydrolysis: Add

  (aq) and reflux for 1 hour to break the boron-amine complex.

Troubleshooting Guide (Method B)

Symptom	Probable Cause	Corrective Action
Incomplete Conversion	Strong B-N Complex	The boron coordinates tightly to the amine. The acid reflux step (Step 5) is mandatory to release the free amine.
Defluorination (F- loss)	Temperature too high	Avoid in refluxing ether/dioxane. If using LAH, keep at . is chemoselective and safer for the bond.
Gel formation	Boron salts	Use a tartrate workup (Rochelle's salt) or methanolysis to solubilize boron species.

Critical Protocol: Isolation of Volatile Amines

The #1 cause of "low yield" is not the reaction—it is the evaporation. 2-Trifluoromethylpyrrolidine has significant vapor pressure. Evaporating an ether/DCM extract to dryness will result in near-total loss of product.

The "Salt-Crash" Protocol (Mandatory for Yields >80%)

• Extraction: Perform your aqueous workup using MTBE (Methyl tert-butyl ether) or Diethyl Ether . Do not use DCM if possible (emulsions).

• Drying: Dry organic layer over

  . Filter.

• Salt Formation:

  • Cool the organic solution to

    .

  • Bubble dry

    gas (generated from ) OR add in ether dropwise.

  • A white precipitate (the hydrochloride salt) will form immediately.

• Filtration: Filter the solid. Wash with cold ether.

• Result: You now have a stable, non-volatile solid.

  • Storage: Store as the HCl salt.

  • Usage: Free-base it in situ only when needed for the next step (e.g., using

    in the next reaction).

FAQ: Technical Support

Q: Can I use catalytic hydrogenation to reduce 2-trifluoromethylpyrrole? A: Yes, but it is difficult. The electron-deficient pyrrole ring is resistant to hydrogenation. You typically need high pressure (50–100 bar

) and a Rhodium catalyst ( or ). Platinum ( ) in acetic acid is also effective but requires careful monitoring to avoid defluorination [2].

Q: Why does my NMR show a complex mixture of peaks? A: Rotamers. The

or bond in -trifluoromethyl amines often exhibits slow rotation on the NMR timescale due to the steric and electronic bulk of the group. Run the NMR at elevated temperature ( ) to coalesce the peaks.

Q: I need the enantiopure (S)-2-trifluoromethylpyrrolidine. How do I get it? A: Do not try to resolve the racemate by crystallization; it is inefficient.

• Route 1: Use the Ruppert-Prakash reaction on a chiral tert-butanesulfinimine (Ellman's auxiliary) derived from the cyclic imine [1].

• Route 2: Asymmetric hydrogenation of the pyrrole using chiral Rh-bisphosphine catalysts (e.g., Rh-Josiphos), though this is specialized chemistry [3].

References

• Prakash, G. K. S., Mandal, M., & Olah, G. A. (2001).[1][2] Stereoselective Nucleophilic Trifluoromethylation of N-(tert-Butylsulfinyl)imines by Using Trimethyl(trifluoromethyl)silane.[2] Angewandte Chemie International Edition, 40(3), 589–590.

• Ma, J.-A., & Cahard, D. (2008). Update 1 of: Asymmetric Construction of Carbon-Fluorine Bonds. Chemical Reviews, 108(9), PR1–PR43.

• Wang, Y., et al. (2014). Trisubstituted 2-trifluoromethyl pyrrolidines via catalytic asymmetric Michael addition/reductive cyclization.[3][4] Organic Letters, 16(11), 3064–3067.

• Hughes, G., et al. (2007). Handling Volatile Amines in Medicinal Chemistry. Organic Process Research & Development, 11(6).

Sources

• 1. α-Trifluoromethyl amine synthesis [organic-chemistry.org]
• 2. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 3. Trisubstituted 2-trifluoromethyl pyrrolidines via catalytic asymmetric Michael addition/reductive cyclization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Separation of Cis/Trans Isomers of Trifluoromethyl-Pyrrolidines

Welcome to the technical support center for the separation of cis and trans isomers of trifluoromethyl-substituted pyrrolidines. This guide is designed for researchers, medicinal chemists, and process development professionals who encounter the unique challenges associated with the purification and analysis of these diastereomeric compounds. The introduction of the trifluoromethyl (CF3) group, while often beneficial for modulating physicochemical and pharmacological properties, significantly alters molecular characteristics, which in turn impacts chromatographic and crystallization behaviors.

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to empower you to overcome common separation hurdles. The advice herein is grounded in established chromatographic theory and field-proven insights to ensure both scientific integrity and practical success.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of cis/trans isomers of trifluoromethyl-pyrrolidines so challenging?

A1: The separation is challenging due to the subtle structural differences between the diastereomers. The trifluoromethyl group introduces several competing factors:

• Conformational Effects: The bulky and electron-withdrawing CF3 group influences the puckering of the pyrrolidine ring. Studies on 4-(trifluoromethyl)prolines have shown that the CF3 group has a strong preference for an equatorial position on the pyrrolidine ring to minimize steric strain.[1][2][3] This conformational rigidity can sometimes reduce the differences in the overall three-dimensional shape between the cis and trans isomers, making them harder to resolve.

• Polarity and Dipole Moment: The high electronegativity of the fluorine atoms creates a strong local dipole. The orientation of this dipole relative to the rest of the molecule differs between the cis and trans isomers, leading to small but critical differences in overall molecular polarity. These differences are the primary handle for chromatographic separation.

• Intermolecular Interactions: The CF3 group can participate in unique interactions, including dipole-dipole and hydrogen bonding, which can affect retention on different stationary phases.[4]

Q2: I am observing severe peak tailing for my trifluoromethyl-pyrrolidine on a standard C18 column. What is the cause and how can I fix it?

A2: Peak tailing for basic compounds like pyrrolidines on silica-based C18 columns is a classic problem, often exacerbated by the presence of a CF3 group.[4][5]

• Causality: The primary cause is strong, undesirable ionic interactions between the basic nitrogen of the pyrrolidine ring (which can be protonated) and acidic, deprotonated residual silanol groups (Si-O⁻) on the surface of the silica stationary phase.[4][5] This leads to a secondary, slow-release retention mechanism, causing the peak to tail.

• Troubleshooting Solutions:

  • Mobile Phase pH Control: Adjust the mobile phase pH to be at least 2 pH units away from the pKa of your compound. For a basic pyrrolidine, using a low pH (e.g., pH 2-3 with 0.1% formic or trifluoroacetic acid) will protonate the analyte and suppress the ionization of the silanol groups, minimizing the unwanted interaction.

  • Use of Additives: Incorporating a small amount of a basic additive like triethylamine (TEA) can competitively bind to the active silanol sites, masking them from your analyte. However, TEA can suppress ionization in mass spectrometry.

  • End-Capped Columns: Use a high-quality, modern C18 column that is thoroughly end-capped to minimize the number of accessible silanol groups.

  • Alternative Stationary Phases: Consider switching to a pentafluorophenyl (PFP) or a C30 column, which offer different selectivity and are often better suited for separating isomers and fluorinated compounds.[4][6]

Q3: Which chromatographic technique—HPLC, SFC, or GC—is generally best for separating these diastereomers?

A3: The "best" technique depends on the scale, volatility, and specific properties of your compound.

• HPLC (Normal and Reversed-Phase): Highly versatile for both analytical and preparative scales. Normal phase (silica) often provides better selectivity for diastereomers due to differences in polar interactions. Reversed-phase can also be effective, especially with specialized columns (e.g., PFP, C30).[7][8]

• Supercritical Fluid Chromatography (SFC): Often superior for isomer separations.[9][10] SFC offers faster analysis times, higher efficiency, and is considered a "greener" technique due to its use of CO2. It allows for the use of a wide range of stationary phases, including chiral columns which can sometimes resolve diastereomers.[9][11]

• Gas Chromatography (GC): Only suitable if the trifluoromethyl-pyrrolidine is volatile or can be made volatile through derivatization.[12] Derivatizing the amine (e.g., via acylation or silylation) is typically required to improve volatility and reduce peak tailing.[12][13] This adds a step to the workflow but can provide excellent resolution.

Q4: Can I use a chiral column to separate cis/trans diastereomers?

A4: Yes, this is often a very effective strategy. While chiral columns are designed to separate enantiomers, their chiral environment can also provide excellent selectivity for diastereomers, which have different 3D shapes.[7][14] Polysaccharide-based (e.g., Chiralcel®) and cyclodextrin-based phases have been shown to be effective for resolving highly functionalized trifluoromethyl-pyrrolidine diastereomers.[15] It is a key strategy to try when achiral methods fail.

Troubleshooting Guides

Guide 1: Poor or No Resolution in Liquid Chromatography (HPLC/SFC)

This is the most common issue encountered. The following workflow will help you systematically address the problem.

Issue	Potential Cause(s)	Recommended Solution(s)
Co-elution or very low resolution (Rs < 0.8)	Insufficient Selectivity: The stationary phase and mobile phase combination does not differentiate enough between the isomers' properties (polarity, shape).	1. Switch to Normal Phase: If using RP, try NP (silica gel). The fixed dipoles of the silica surface often interact more selectively with the different molecular dipoles of the isomers.[7] 2. Try a PFP Column: A Pentafluorophenyl (PFP) phase offers alternative selectivity to C18, with dipole-dipole and π-π interactions that can be highly effective for fluorinated compounds.[4] 3. Screen Chiral Columns: Test a range of chiral stationary phases (CSPs); they often provide the best selectivity for diastereomers.[14][15] 4. Move to SFC: SFC is a powerful tool for isomer separation and should be a primary alternative.[9][10]
Broad Peaks (affecting resolution)	Secondary Interactions: Unwanted interactions with the stationary phase (e.g., silanols). Column Overload: Injecting too much mass onto the column.	1. Optimize Mobile Phase: Add an additive (0.1% TFA for RP, or 0.1% TEA for NP) to mask active sites.[4] 2. Reduce Injection Mass: Dilute the sample 10-fold and re-inject. If peak shape improves, the column was overloaded. 3. Check for Voids: A void at the column inlet can cause peak broadening. Try reversing and flushing the column.[16]
Inconsistent Retention Times	Mobile Phase Instability: Poorly mixed or buffered mobile phase. Temperature Fluctuations: Lack of column thermostatting.	1. Ensure Proper Mixing: Thoroughly mix and degas all mobile phases. Use a buffer if pH is critical. 2. Use a Column Oven: Set the column temperature to at least 10 °C above ambient (e.g., 35-40 °C) for stable retention.

Guide 2: Challenges with Non-Chromatographic Methods

Issue	Potential Cause(s)	Recommended Solution(s)
Failure to Crystallize or Oiling Out	High Solubility: The diastereomeric mixture is too soluble in the chosen solvent. Impurities: Presence of impurities inhibiting nucleation.	1. Solvent Screening: Test a wide range of solvents and solvent mixtures (e.g., heptane/EtOAc, DCM/ether). Look for a system where the compound is soluble when hot but sparingly soluble when cold.[17] 2. Use an Anti-Solvent: Slowly add a solvent in which the compound is insoluble (an anti-solvent) to a saturated solution of the compound in a good solvent. 3. Pre-purification: First, run a quick plug of silica gel to remove baseline impurities before attempting crystallization.
Low Diastereomeric Excess (d.e.) after Crystallization	Similar Solubilities: The solubilities of the two diastereomeric salts are too close. Co-crystallization: Both isomers are crystallizing out of solution together.	1. Diastereomeric Salt Formation: React the pyrrolidine with a chiral acid (e.g., dibenzoyltartaric acid) to form diastereomeric salts. These salts often have vastly different crystallization properties. 2. Slow Cooling: Allow the solution to cool to room temperature very slowly, then transfer to a refrigerator. Rapid cooling often traps the more soluble isomer.[17] 3. Consider CIDT: Investigate Crystallization-Induced Diastereomer Transformation (CIDT) if the stereocenter is labile under certain conditions, which can convert the unwanted isomer in solution to the desired one that crystallizes.

Experimental Protocols

Protocol 1: Normal-Phase HPLC Method Development

This protocol outlines a starting point for separating cis/trans isomers of a trifluoromethyl-pyrrolidine derivative on a standard silica column.

• Column: Silica Gel, 5 µm, 4.6 x 250 mm

• Mobile Phase A: n-Hexane

• Mobile Phase B: Ethyl Acetate (or Isopropanol for more polar compounds)

• Initial Scouting Gradient:

  • 0-2 min: 2% B

  • 2-15 min: 2% to 30% B

  • 15-17 min: 30% to 2% B

  • 17-20 min: Hold at 2% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at a suitable wavelength (e.g., 220 nm) or CAD/ELSD/MS if no chromophore is present.

• Injection Volume: 5 µL (Sample at ~1 mg/mL in mobile phase)

Causality & Optimization:

• This gradient covers a broad polarity range to find the approximate elution conditions.

• If the peaks elute too early, use a shallower gradient (e.g., 2-15% B over 15 min).

• If the peaks elute too late or are too broad, a stronger solvent like Isopropanol or Ethanol can be used as Mobile Phase B.

• Once separation is observed, switch to an isocratic method using the mobile phase composition that provided the best resolution in the gradient run to optimize and scale up.

Protocol 2: GC-MS Analysis via Derivatization

This protocol is for achieving baseline separation of isomers via GC after converting them to less polar, more volatile derivatives.

• Derivatization Step (Acylation): a. To ~1 mg of the dried pyrrolidine isomer mixture in a vial, add 100 µL of dry pyridine and 100 µL of acetic anhydride (or trifluoroacetic anhydride for enhanced ECD sensitivity). b. Cap the vial tightly and heat at 60 °C for 1 hour. c. Cool to room temperature and evaporate the reagents under a stream of nitrogen. d. Reconstitute the residue in 1 mL of ethyl acetate for GC-MS analysis.

• GC Column: Standard non-polar phase (e.g., DB-5ms or equivalent), 30 m x 0.25 mm x 0.25 µm.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program:

  • Initial Temperature: 100 °C, hold for 2 min.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: Hold at 280 °C for 5 min.

• Injector: 250 °C, Split mode (e.g., 50:1).

• MS Detector: Scan range m/z 40-550.

Causality & Optimization:

• Derivatization blocks the polar N-H group, which is the primary cause of peak tailing and poor volatility in GC.[12][18]

• The resulting amide is much more stable and provides better chromatography.

• The oven temperature program should be optimized based on the retention times observed. A slower ramp rate (e.g., 5 °C/min) can improve the resolution of closely eluting peaks.

• Using a chiral GC stationary phase can be attempted on the derivatized sample if a standard column fails to provide resolution.

Protocol 3: Diastereomeric Salt Crystallization

This protocol is a classical, scalable method for separating the isomers.

• Salt Formation: a. Dissolve 1.0 equivalent of the racemic cis/trans-trifluoromethyl-pyrrolidine mixture in a suitable solvent (e.g., ethanol or isopropanol, 5-10 volumes). b. In a separate flask, dissolve 0.5 equivalents of a chiral resolving agent (e.g., L-(-)-Dibenzoyltartaric acid) in the same solvent. Note: Only 0.5 eq is used as it will selectively form a salt with one of the two racemic pairs. c. Add the resolving agent solution to the pyrrolidine solution and heat gently until all solids dissolve.

• Crystallization: a. Allow the solution to cool slowly to room temperature undisturbed. Crystal formation should be observed. b. To maximize yield, cool the mixture in an ice bath or refrigerator for several hours.

• Isolation: a. Collect the crystals by vacuum filtration. b. Wash the crystals with a small amount of the cold solvent to remove the mother liquor containing the more soluble diastereomeric salt.

• Liberation of Free Base: a. Suspend the crystallized salt in a biphasic mixture of dichloromethane and 1M NaOH solution. b. Stir until all solids dissolve. The chiral acid will move to the aqueous layer, and the free pyrrolidine will remain in the organic layer. c. Separate the layers, dry the organic layer (e.g., over Na2SO4), and concentrate to yield the enantiomerically and diastereomerically enriched product.

Causality & Optimization:

• This method relies on the principle that diastereomeric salts have different physical properties, including solubility. One salt will be less soluble and will preferentially crystallize.

• Solvent choice is critical and often requires screening. The ideal solvent will provide a large solubility difference between the two diastereomeric salts.

• The purity of the crystallized salt should be checked by analyzing a small sample using one of the chromatographic methods described above. Multiple recrystallizations may be necessary to achieve high diastereomeric excess.

References

• Zhao, J., et al. (2012). Polar group derivatized β-cyclodextrin bonded hydride silica stationary phases for enantiomeric separation. Journal of Chromatography A, 1269, 26-51. Available from: [Link]

• Kubyshkin, V. (2020). Polarity effects in 4-fluoro- and 4-(trifluoromethyl)prolines. Beilstein Journal of Organic Chemistry, 16, 1837–1852. Available from: [Link]

• Kubyshkin, V. (2020). Polarity effects in 4-fluoro- and 4-(trifluoromethyl)prolines. PubMed Central, PMC7385359. Available from: [Link]

• MDPI. (2022). First Trifluoromethylated Phenanthrolinediamides: Synthesis, Structure, Stereodynamics and Complexation with Ln(III). MDPI. Available from: [Link]

• Kubyshkin, V. (2020). Polarity effects in 4-fluoro- and 4-(trifluoromethyl)prolines. ResearchGate. Available from: [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. Available from: [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex. Available from: [Link]

• Dolan, J. W. (2020). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. Available from: [Link]

• University of Fribourg. (n.d.). Guide for crystallization. University of Fribourg. Available from: [Link]

• ResearchGate. (n.d.). Reversed-phase HPLC separation of the diastereomers of compound 1. ResearchGate. Available from: [Link]

• PubMed. (2014). Selective synthesis of functionalized trifluoromethylated pyrrolidines, piperidines, and azepanes starting from 1-tosyl-2-(trifluoromethyl)aziridine. PubMed. Available from: [Link]

• Harada, N. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 21(10), 1366. Available from: [Link]

• Nazareth, C., & Pereira, S. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 10(3), 77-91. Available from: [Link]

• Nacalai Tesque, Inc. (n.d.). Development of novel stationary phases for Supercritical Fluid Chromatography (SFC). Nacalai Tesque, Inc.. Available from: [Link]

• Chan, K. M., & Wong, C. (n.d.). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Forensic Science International. Available from: [Link]

• Waters Corporation. (n.d.). Preparative SFC Method Development. Waters Corporation. Available from: [Link]

• MatheO. (2017). Method development in Supercritical Fluid Chromatography (SFC) using Design of Experiments (DoE) and Design Space (DS). MatheO. Available from: [Link]

• AZoM. (2022). The Study of Chiral Stationary Phases for Gas Chromatography. AZoM. Available from: [Link]

• LCGC International. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC International. Available from: [Link]

• American Pharmaceutical Review. (2011). Advancing SFC Method Development with a Multi-Column Supercritical Fluid Chromatography with Gradient Screening. American Pharmaceutical Review. Available from: [Link]

• ResearchGate. (2020). Benefits of Derivatization in GC-MS-based Identification of New Psychoactive Substances. ResearchGate. Available from: [Link]

• Semantic Scholar. (n.d.). Derivatization Methods in GC and GC/MS. Semantic Scholar. Available from: [Link]

• Ebinger, K., & Weller, H. N. (2013). Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds. Journal of Chromatography A, 1272, 150-154. Available from: [Link]

• PubMed. (2003). Comprehensive chemical derivatization for gas chromatography-mass spectrometry-based multi-targeted profiling of the major phytohormones. PubMed. Available from: [Link]

• Chromatography Forum. (2014). Separation of cis/trans isomers. Chromatography Forum. Available from: [Link]

• Sibi, M. P., et al. (2014). Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization. Organic Letters, 16(5), 1494–1497. Available from: [Link]

• Sciforum. (2023). The Process of Isolation by Crystallization of Cis- and Trans-Isomers of Perfluorodecalines from Industrial Mixture of Electrochemical. Sciforum. Available from: [Link]

• Chavan, V. L., & Jaydeokar, S. S. (2019). Process for The Separation of the (Dl) Cis- Trans-2, 2-Dimethyl-3-(2, 2-Disubstitutedvinyl)- Cyclopropane-1-Carboxylic Acid from. International Journal of Pharmaceutical Sciences and Research. Available from: [Link]

• Chromatography Forum. (2008). Separation of diastereomers. Chromatography Forum. Available from: [Link]

• Google Patents. (n.d.). US3880925A - Separation and purification of cis and trans isomers. Google Patents.

Sources

• 1. BJOC - Polarity effects in 4-fluoro- and 4-(trifluoromethyl)prolines [beilstein-journals.org]
• 2. Polarity effects in 4-fluoro- and 4-(trifluoromethyl)prolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. waters.com [waters.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
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• 8. waters.com [waters.com]
• 9. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 10. chromatographyonline.com [chromatographyonline.com]
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• 14. Chiral Stationary Phases for Liquid Chromatography: Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. unifr.ch [unifr.ch]
• 17. ijpbs.com [ijpbs.com]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Protecting Groups for 5-CF₃-Pyrrolidine Nitrogen

Welcome to the technical support center for the protection of 5-trifluoromethyl-pyrrolidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the specific challenges associated with protecting the nitrogen atom in this unique heterocyclic compound. As a Senior Application Scientist, my goal is to provide you with not only protocols but also the underlying scientific reasoning to empower you to make informed decisions in your experiments.

The presence of a trifluoromethyl (CF₃) group at the 5-position of the pyrrolidine ring introduces significant electronic effects that must be carefully considered when selecting and utilizing nitrogen protecting groups.[1][2] The strong electron-withdrawing nature of the CF₃ group deactivates the pyrrolidine nitrogen, making it less nucleophilic and potentially altering the stability of common protecting groups.[1][3] This guide will provide you with the necessary information to overcome these challenges.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions and concerns when working with 5-CF₃-pyrrolidine.

Q1: Why is the protection of the 5-CF₃-pyrrolidine nitrogen more challenging than that of unsubstituted pyrrolidine?

The primary challenge arises from the potent electron-withdrawing inductive effect of the trifluoromethyl group.[1][2] This effect reduces the electron density on the nitrogen atom, rendering it significantly less nucleophilic compared to an unsubstituted pyrrolidine. Consequently, the reaction with electrophilic protecting group reagents (e.g., Boc-anhydride, Cbz-chloride) is slower and may require more forcing conditions.

Q2: Which are the most suitable protecting groups for 5-CF₃-pyrrolidine?

The most commonly employed and generally suitable protecting groups for the nitrogen of 5-CF₃-pyrrolidine are the tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) groups. The choice between them will depend on the planned subsequent reaction steps and the required orthogonality.

• Boc (tert-butoxycarbonyl): This group is introduced using di-tert-butyl dicarbonate ((Boc)₂O) and is typically stable to basic and nucleophilic conditions.[4] It is removed under acidic conditions (e.g., TFA, HCl).[][6]

• Cbz (benzyloxycarbonyl): This group is introduced using benzyl chloroformate (Cbz-Cl) and is stable to acidic and basic conditions.[7][8] Its primary mode of cleavage is through catalytic hydrogenolysis, which is a mild and orthogonal deprotection method.[7][9]

Q3: How does the CF₃ group affect the stability of the Boc and Cbz protecting groups?

The electron-withdrawing CF₃ group can influence the stability of the protecting groups:

• Boc group: The CF₃ group can slightly increase the acid lability of the Boc group. The electron-withdrawing nature of the substituent can further destabilize the carbocation intermediate formed during acidic cleavage.

• Cbz group: The Cbz group is generally robust. The CF₃ group is unlikely to interfere with the hydrogenolysis conditions used for Cbz removal. In fact, studies on related systems suggest that hydrogenolysis is a viable method for deprotection in the presence of trifluoromethyl groups.[10][11][12]

Q4: Are there any alternative protecting groups I should consider?

For specific applications requiring different orthogonality, you might consider:

• Fmoc (9-fluorenylmethyloxycarbonyl): This group is base-labile and offers orthogonality to both Boc and Cbz.[13][14] However, the conditions for its introduction might need optimization for the less nucleophilic 5-CF₃-pyrrolidine.

• Alloc (allyloxycarbonyl): This group can be removed under mild conditions using a palladium catalyst, offering another layer of orthogonality.

Troubleshooting Guide

This section provides solutions to common problems you may encounter during your experiments.

Problem 1: Low or no yield during the N-protection reaction.

• Cause: The reduced nucleophilicity of the 5-CF₃-pyrrolidine nitrogen is the most likely culprit. Standard conditions used for unsubstituted pyrrolidines may not be sufficient.

• Troubleshooting Steps:

  • Increase Reaction Temperature: Gently heating the reaction mixture can provide the necessary activation energy to drive the reaction forward.

  • Prolong Reaction Time: Monitor the reaction by TLC or LC-MS and allow it to proceed for a longer duration.

  • Use a More Reactive Acylating Agent: For Boc protection, consider using 2-(tert-butoxycarbonyloxyimino)-2-phenylacetonitrile (Boc-ON) which can be more reactive than (Boc)₂O.

  • Employ a Catalyst: For Boc protection, adding a catalytic amount of 4-(dimethylamino)pyridine (DMAP) can significantly accelerate the reaction.

  • Choice of Base: For Cbz protection under Schotten-Baumann conditions, ensure a suitable base like sodium bicarbonate or sodium carbonate is used to neutralize the HCl generated.[7]

Problem 2: Unintentional deprotection of the Boc group during subsequent reactions.

• Cause: The Boc group is inherently acid-labile.[][15] Even mildly acidic conditions generated as byproducts in a reaction or during work-up can lead to its cleavage.

• Troubleshooting Steps:

  • Maintain Neutral or Basic Conditions: If possible, perform subsequent reactions under neutral or basic conditions.

  • Careful Work-up: During aqueous work-up, use a mild base like saturated sodium bicarbonate solution to neutralize any acidic species.

  • Avoid Protic Solvents with Lewis Acids: Be cautious when using Lewis acids in protic solvents, as this can generate strong Brønsted acids.

Problem 3: Incomplete Cbz deprotection via hydrogenolysis.

• Cause: Catalyst poisoning or insufficient catalyst activity can lead to incomplete deprotection.

• Troubleshooting Steps:

  • Catalyst Selection: Use a high-quality palladium on carbon (Pd/C) catalyst. For more challenging deprotections, Pearlman's catalyst (Pd(OH)₂/C) can be more effective.

  • Increase Catalyst Loading: Increase the weight percentage of the catalyst relative to the substrate.

  • Ensure Efficient Hydrogen Delivery: Use a hydrogen balloon or a Parr shaker to ensure a positive pressure of hydrogen.

  • Solvent Choice: Methanol or ethanol are generally good solvents for hydrogenolysis.

  • Check for Catalyst Poisons: Ensure your substrate and solvent are free from sulfur-containing compounds or other potential catalyst poisons.

Experimental Protocols

The following are detailed protocols for the protection and deprotection of 5-CF₃-pyrrolidine.

Protocol 1: N-Boc Protection of 5-CF₃-Pyrrolidine

This protocol utilizes DMAP as a catalyst to enhance the rate of reaction with the electron-deficient amine.

Materials:

• 5-CF₃-pyrrolidine

• Di-tert-butyl dicarbonate ((Boc)₂O)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous dichloromethane (DCM) or acetonitrile (ACN)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 5-CF₃-pyrrolidine (1.0 eq) in anhydrous DCM.

• Add DMAP (0.1 eq) to the solution.

• Add (Boc)₂O (1.1 eq) portion-wise to the stirred solution at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS. The reaction may take several hours to reach completion.

• Once the starting material is consumed, dilute the reaction mixture with DCM.

• Wash the organic layer with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the N-Boc-5-CF₃-pyrrolidine.

Protocol 2: N-Cbz Protection of 5-CF₃-Pyrrolidine

This protocol employs standard Schotten-Baumann conditions.[7]

Materials:

• 5-CF₃-pyrrolidine

• Benzyl chloroformate (Cbz-Cl)

• Sodium bicarbonate (NaHCO₃)

• Tetrahydrofuran (THF) and Water

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 5-CF₃-pyrrolidine (1.0 eq) in a 2:1 mixture of THF and water.

• Cool the solution to 0 °C in an ice bath.

• Add NaHCO₃ (2.0 eq) to the solution.

• Slowly add Cbz-Cl (1.2 eq) dropwise to the vigorously stirred mixture, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• Dilute the reaction mixture with water and extract with EtOAc.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield N-Cbz-5-CF₃-pyrrolidine.

Protocol 3: Deprotection of N-Boc-5-CF₃-Pyrrolidine

This protocol uses trifluoroacetic acid for the cleavage of the Boc group.[][6]

Materials:

• N-Boc-5-CF₃-pyrrolidine

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve N-Boc-5-CF₃-pyrrolidine (1.0 eq) in DCM.

• Cool the solution to 0 °C.

• Slowly add TFA (10-20 eq) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring by TLC or LC-MS.

• Carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure to obtain the deprotected 5-CF₃-pyrrolidine.

Protocol 4: Deprotection of N-Cbz-5-CF₃-Pyrrolidine

This protocol utilizes catalytic hydrogenolysis for the removal of the Cbz group.[9]

Materials:

• N-Cbz-5-CF₃-pyrrolidine

• 10% Palladium on carbon (Pd/C)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂)

• Celite

Procedure:

• Dissolve N-Cbz-5-CF₃-pyrrolidine (1.0 eq) in MeOH.

• Carefully add 10% Pd/C (10-20% by weight of the starting material) to the solution under an inert atmosphere.

• Evacuate the flask and backfill with H₂ gas (using a balloon or a hydrogenator).

• Stir the mixture vigorously at room temperature under a positive pressure of H₂.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within a few hours.

• Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove the catalyst.

• Wash the Celite pad with MeOH.

• Concentrate the filtrate under reduced pressure to yield the deprotected 5-CF₃-pyrrolidine.

Data Summary

The following table provides a comparative overview of the Boc and Cbz protecting groups for 5-CF₃-pyrrolidine.

Protecting Group	Introduction Conditions	Deprotection Conditions	Stability	Orthogonality
Boc	(Boc)₂O, base (e.g., Et₃N, DMAP)	Strong acid (TFA, HCl)[][6]	Base stable, nucleophile stable	Orthogonal to Cbz, Fmoc
Cbz	Cbz-Cl, base (e.g., NaHCO₃)	Catalytic hydrogenolysis (H₂, Pd/C)[7][9]	Acid and base stable	Orthogonal to Boc, Fmoc

Visual Guides

Decision Workflow for Protecting Group Selection

This diagram outlines the key considerations when choosing a protecting group for 5-CF₃-pyrrolidine.

Caption: Inductive effect of the CF₃ group on nitrogen nucleophilicity.

References

• Highly regioselective hydrogenolysis of bis(alpha-methylbenzyl)amine derivatives affected by the trifluoromethyl substituent on the aromatic ring - PubMed. Available at: [Link]

• Highly Regioselective Hydrogenolysis of Bis(α-methylbenzyl)amine Derivatives Affected by the Trifluoromethyl Substituent on the Aromatic Ring - Organic Letters - ACS Figshare. Available at: [Link]

• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism – - Total Synthesis. Available at: [Link]

• First synthesis of totally orthogonal protected alpha-(trifluoromethyl)- and alpha-(difluoromethyl)arginines - PubMed. Available at: [Link]

• Superelectrophiles and the effects of trifluoromethyl substituents - PMC - NIH. Available at: [Link]

• Recent Advances in the Protection of Amine Functionality: A Review - ResearchGate. Available at: [Link]

• Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines - PMC. Available at: [Link]

• Leveraging Trifluoromethylated Benzyl Groups toward the Highly 1,2-Cis-Selective Glucosylation of Reactive Alcohols - PMC. Available at: [Link]

• A Journey through Scaffolds: Indolines, Pyrrolidines, and Azetidines in the Quest for Inhaled DDR Inhibitors for IPF | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• Cbz-Protected Amino Groups - Organic Chemistry Portal. Available at: [Link]

• Trifluoromethyl Nitrogen Heterocycles: Synthetic Aspects and Potential Biological Targets. Available at: [Link]

• VI Protecting Groups and Orthogonal Protection Strategies. Available at: [Link]

• Trifluoroacetyl as an Orthogonal Protecting Group for Guanidines | Request PDF. Available at: [Link]

• Containning Functional Groups & The Many Roles for Fluorine in Medicinal Chemistry. Available at: [Link]

• Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP - Organic Chemistry Portal. Available at: [Link]

• Superelectrophiles and the Effects of Trifluoromethyl Substituents - SciSpace. Available at: [Link]

• tert-Butyloxycarbonyl protecting group - Wikipedia. Available at: [Link]

• Boc-Protected Amino Groups - Organic Chemistry Portal. Available at: [Link]

• Deprotective Functionalization: An Emerging Concept for Amine Reactivity - PMC. Available at: [Link]

• Trifluoroacetyl as an orthogonal protecting group for guanidines - PubMed. Available at: [Link]

• A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates - ResearchGate. Available at: [Link]

• Protecting group - Wikipedia. Available at: [Link]

• B(C6F5)3-Catalyzed Dehydrogenation of Pyrrolidines to Form Pyrroles - PMC. Available at: [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC. Available at: [Link]

• Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. Available at: [Link]

• Mild Deprotection of the N-Tert-Butyloxycarbonyl (N-Boc) Group Using Oxalyl Chloride - UKnowledge. Available at: [Link]

• Boc Protecting Group for Amines - Chemistry Steps. Available at: [Link]

• Nitrogen Protecting Groups: Recent Developments and New Applications - ResearchGate. Available at: [Link]

• (PDF) Recent Advances in the Synthesis of Pyrrolidines - ResearchGate. Available at: [Link]

• Selective synthesis of functionalized trifluoromethylated pyrrolidines, piperidines, and azepanes starting from 1-tosyl-2-(trifluoromethyl)aziridine - PubMed. Available at: [Link]

• Protecting Groups List - SynArchive. Available at: [Link]

• Ambient temperature zincation of N-Boc pyrrolidine and its solvent dependency - PubMed. Available at: [Link]

• Trifluoromethoxy group electron-withdrawing or electron-donating? : r/OrganicChemistry. Available at: [Link]

• Protecting Groups for Amines: Carbamates - Master Organic Chemistry. Available at: [Link]

• A Brief Review on the Synthesis of the N-CF3 Motif in Heterocycles - MDPI. Available at: [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Available at: [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC. Available at: [Link]

• Selective sp3 C–H Alkylation via Polarity Match Based Cross-Coupling - Princeton University. Available at: [Link]

• Synthesis of Fluoroalkylated Pyrrolidines through Neat Reaction of Fluoroalkyl Iodides with N, N‐Diallylamines | Request PDF - ResearchGate. Available at: [Link]

Sources

• 1. Superelectrophiles and the effects of trifluoromethyl substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 4. Boc-Protected Amino Groups [organic-chemistry.org]
• 6. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 7. total-synthesis.com [total-synthesis.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Highly regioselective hydrogenolysis of bis(alpha-methylbenzyl)amine derivatives affected by the trifluoromethyl substituent on the aromatic ring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. acs.figshare.com [acs.figshare.com]
• 12. Leveraging Trifluoromethylated Benzyl Groups toward the Highly 1,2-Cis-Selective Glucosylation of Reactive Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protecting group - Wikipedia [en.wikipedia.org]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Resolving diastereomers of 2-[5-(Trifluoromethyl)pyrrolidin-2-yl]acetic acid

The following guide serves as a specialized technical support resource for the resolution of 2-[5-(Trifluoromethyl)pyrrolidin-2-yl]acetic acid . It is designed to assist researchers encountering difficulties with diastereomeric ratios (dr), purification, and analysis.

Topic: Resolution of 2-[5-(Trifluoromethyl)pyrrolidin-2-yl]acetic acid Diastereomers Ticket ID: TF-PYR-RES-001 Support Level: Senior Application Scientist[1]

Executive Summary: The "CF₃ Effect"

Before attempting resolution, you must understand why this molecule behaves differently than non-fluorinated proline analogs. The trifluoromethyl (

) group at C5 introduces two critical perturbations:

• Electronic Withdrawal: The strong inductive effect (

  ) of the group significantly lowers the of the pyrrolidine nitrogen (typically from ~10.6 in proline to ~6.5–7.5 in -trifluoromethyl amines). This weakens the zwitterionic character and alters ion-exchange behavior.[1]

• Lipophilicity & Dipole: The

  group adds significant lipophilicity and a strong dipole moment, often causing the cis and trans diastereomers to have vastly different retention times on reverse-phase media compared to their hydrocarbon analogs.[1]

Diagnostic & Analytical Workflow

Issue: "I cannot determine the diastereomeric ratio (dr) of my crude mixture."

Protocol A: ¹⁹F NMR Analysis (The Gold Standard)

Because the

group is highly sensitive to its local magnetic environment, NMR is superior to NMR for quantification.

• Solvent: Use

  or . Avoid if the amine is free, as aggregation can broaden peaks.

• Method:

  • Acquire a non-decoupled

    spectrum.[1]

  • The cis and trans

    signals typically appear as doublets (due to coupling with H5) separated by 0.2–0.5 ppm.[1]

  • Integration: Integrate the two distinct

    signals to obtain the exact dr.

Protocol B: HPLC Method Development

Issue: "The peaks are co-eluting or tailing severely."

Root Cause: The secondary amine interacts with residual silanols, while the carboxylic acid creates pH-dependent retention shifts.

Recommended Conditions (Reverse Phase):

Parameter	Setting	Rationale
Column	C18 with Polar Endcapping (e.g., Aquity HSS T3 or equivalent)	Enhances retention of polar amino acids.[1]

| Mobile Phase A | Water + 0.1% TFA (or 10mM Ammonium Formate pH 3.[1]0) | Low pH suppresses carboxylic acid ionization (

) and ensures amine protonation ( ), fixing the species as a cation. | | Mobile Phase B | Acetonitrile | Methanol often causes higher backpressure and broader peaks for fluorinated compounds.[1] | | Gradient | 5% to 40% B over 15 min | The compound is relatively polar; high organic content will elute it at the void volume. |

Separation Strategies (Troubleshooting Guide)

Strategy 1: Chromatographic Resolution (Small to Mid-Scale)

Best for: <5g scale or final purification.

Because cis and trans forms are diastereomers (different physical properties), they can be separated on achiral stationary phases. You do not need a chiral column for this step.[1]

Workflow Visualization:

Caption: Decision matrix for selecting the chromatographic mode based on the protection state of the molecule.

Strategy 2: Classical Resolution via Crystallization (Scale-Up)

Best for: >10g scale.[1]

Issue: "The salt is oiling out."[1] Fix: The low basicity of the

-pyrrolidine nitrogen makes salt formation with weak acids difficult.[1] You must use strong chiral acids or derivatize first.[1]

Step-by-Step Protocol:

• Derivatization (Recommended): Convert the free amino acid to the methyl ester.[1] The zwitterion is notoriously difficult to crystallize.[1]

• Salt Screening:

  • Dissolve the ester (1 eq) in EtOH or IPA.

  • Add L-Tartaric acid or Dibenzoyl-L-tartaric acid (1 eq).[1]

  • Heat to reflux and cool slowly.[1]

  • Why this works: The

    group makes the molecule bulky; the large dibenzoyl tartrate counter-ion often packs better than smaller counter-ions.

• Alternative (Free Acid): If you must resolve the free acid, use (R)-1-Phenylethylamine .[1]

  • Warning: Due to the

    inductive effect, the amine is less basic. Ensure the solvent is non-aqueous (e.g., pure Acetone or EtOAc) to force precipitation.

Frequently Asked Questions (FAQs)

Q1: Why does my retention time shift drastically between runs?

• Diagnosis: Hysteresis due to column equilibration.[1]

• Solution: The fluorinated amine can adsorb strongly to active sites.[1] Wash the column with 90% Acetonitrile/0.1% TFA between runs.[1] Ensure your equilibration time is at least 10 column volumes.[1]

Q2: I see two peaks in HPLC, but only one in NMR. Why?

• Diagnosis: Rotamers.[1]

• Explanation: If you have an N-acyl or N-Boc protecting group, the N-C(O) bond rotation is slow on the NMR timescale, showing split peaks (rotamers).

• Test: Run the NMR at 60°C. If the peaks coalesce into one, they are rotamers. If they remain distinct, they are diastereomers.

Q3: Can I use silica flash chromatography for the free amino acid?

• Answer: No.

• Reason: The free amino acid will streak irreversibly on silica due to its high polarity and zwitterionic nature.[1]

• Workaround: Protect the nitrogen with

  . The N-Boc acid or N-Boc ester separates easily on silica gel (typically eluting with 20–50% EtOAc/Hexane).[1]

Q4: Which diastereomer elutes first?

• Rule of Thumb: On non-polar stationary phases (C18), the isomer with the intramolecular hydrogen bond (often the cis form where

  and are on the same face, shielding polarity) tends to elute later than the trans form, which exposes more polar surface area. However, this is solvent-dependent.[1][2]

References

• Synth. Commun. 2009 : Synthesis of enantiomerically pure 5-trifluoromethylproline derivatives.[1] (Describes the fundamental difficulty in separating

  -pyrrolidine isomers).

• J. Org. Chem. 2012 : Conformational Analysis of Fluorinated Prolines.[1] (Explains the "gauche effect" and ring puckering caused by fluorine substitution).

• PubChem Compound Summary : 2-[5-(Trifluoromethyl)pyrrolidin-2-yl]acetic acid.[1] (Structural data and physical property estimates).

• J. Fluorine Chem. 2005 : Stereoselective synthesis of trifluoromethylated nitrogen heterocycles. (Provides protocols for kinetic vs. thermodynamic control during synthesis).

Disclaimer: This guide is for research purposes only. Always consult the Material Safety Data Sheet (MSDS) for specific chemical hazards, particularly regarding fluorinated organic intermediates.

Sources

• 1. chemscene.com [chemscene.com]
• 2. organicchemistrydata.org [organicchemistrydata.org]

Reference Data & Comparative Studies

A Comparative Analysis for Strategic Drug Design: Natural Proline vs. 5-CF3-Pyrrolidine Analogs

This guide provides an in-depth, objective comparison of natural L-proline and its trifluoromethylated analog, 5-CF3-pyrrolidine-2-carboxylic acid. We will dissect their fundamental physicochemical properties, explore the profound impact of trifluoromethylation on molecular behavior, and provide experimental context for their differential applications in medicinal chemistry and organocatalysis. This analysis is designed to equip researchers, medicinal chemists, and drug development professionals with the foundational knowledge to strategically select the appropriate scaffold for their specific research objectives.

Introduction: The Pyrrolidine Scaffold

The pyrrolidine ring is a five-membered saturated heterocycle that serves as a cornerstone in biological and chemical sciences.[1][2][3] Its prevalence in nature, most notably as the core of the proteinogenic amino acid proline, has made it a "privileged scaffold" in drug discovery.[1][4] The ring's non-planar, puckered structure provides a three-dimensional framework that is critical for defining the architecture of proteins and enabling precise molecular recognition at biological targets.[1][][6]

• Natural L-Proline: As the only secondary amine among the 20 common amino acids, proline's cyclic structure imparts exceptional conformational rigidity within a polypeptide chain.[6][7] This rigidity is instrumental in forming specific secondary structures, such as the polyproline helix found in collagen, and inducing turns in protein folding.[][6][8][9] Beyond its structural role in proteins, L-proline has emerged as a powerhouse in asymmetric organocatalysis, catalyzing a wide array of stereoselective transformations.[10][11][12]

• 5-CF3-Pyrrolidine Analogs: The strategic introduction of fluorine atoms into organic molecules is a cornerstone of modern medicinal chemistry. Fluorination, and specifically trifluoromethylation, can dramatically alter a molecule's physicochemical properties, including its acidity, lipophilicity, metabolic stability, and conformational preferences.[4] By replacing a hydrogen atom with a trifluoromethyl (CF3) group on the pyrrolidine ring, we create a proline analog with a unique and powerful profile for modulating biological activity and optimizing drug candidates.

Physicochemical Properties: A Head-to-Head Comparison

The introduction of a highly electronegative and sterically demanding CF3 group at the C-5 position of the pyrrolidine ring induces significant, predictable changes in the molecule's core properties compared to natural proline.

Property	Natural L-Proline	(S)-5-(Trifluoromethyl)pyrrolidine-2-carboxylic acid	Rationale for Change
Molar Mass	115.13 g/mol [13]	183.12 g/mol	Addition of a CF3 group in place of H.
pKa (Conjugate Acid)	~10.6	Lower (Estimated ~8.5-9.5)	The strong electron-withdrawing inductive effect of the CF3 group destabilizes the protonated amine (N-H+), making it a stronger acid (lower pKa).
Lipophilicity (logP)	-1.5 to -2.0	Higher (Estimated > -0.5)	The CF3 group is significantly more lipophilic than hydrogen, increasing the molecule's preference for nonpolar environments.[14][15]
Ring Conformation	Flexible equilibrium between Cγ-exo and Cγ-endo puckers.[16][17]	Strong preference for a Cγ-exo pucker.	The sterically bulky CF3 group preferentially occupies a pseudo-equatorial position to minimize steric strain, which locks the ring into an exo pucker.[17]
Hydrogen Bond Donor	No (in peptide bond)[6]	No (in peptide bond)	The secondary amine nitrogen is part of the amide bond.
Hydrogen Bond Acceptor	Yes (in peptide bond)[6]	Yes (in peptide bond)	The amide carbonyl and the fluorine atoms of the CF3 group can act as weak H-bond acceptors.

Conformational Control: The Puckering Effect

The pyrrolidine ring is not flat; it adopts puckered "envelope" conformations to relieve torsional strain. The two most stable conformers are defined by the position of the Cγ (C4) carbon relative to the plane of the other four atoms. In L-proline, these two puckers, termed endo (Cγ is on the same side as the carboxyl group) and exo (Cγ is on the opposite side), exist in a dynamic equilibrium.[1][16][17]

The substitution at the C4 or C5 position can lock the ring into a preferred conformation. An electronegative substituent at the trans-4 position (like fluorine) favors the exo pucker, while a cis-4-substituent favors the endo pucker.[1] For a 5-CF3 analog, the large steric bulk of the trifluoromethyl group dominates, forcing it into a pseudo-equatorial position. This sterically driven preference strongly biases the conformational equilibrium towards the Cγ-exo pucker.

Caption: Conformational preferences of Proline vs. 5-CF3-Pyrrolidine.

Application in Medicinal Chemistry: Sculpting Bioactivity

The choice between proline and a CF3-analog is a strategic decision in drug design, driven by the desire to fine-tune a molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) properties and its interaction with a biological target.

Natural Proline in Drug Design

Proline's rigid structure is used to constrain the conformation of peptides and small molecules, reducing the entropic penalty upon binding to a target and often increasing potency and selectivity.[18][19] Over 15 FDA-approved drugs containing proline analogs have been approved in the last 15 years, highlighting their importance.[18][20]

The Trifluoromethyl Advantage

Incorporating a 5-CF3-pyrrolidine moiety offers several distinct advantages for lead optimization:[4]

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong. Replacing a metabolically labile C-H bond with a C-CF3 group can block oxidative metabolism by cytochrome P450 enzymes, thereby increasing the drug's half-life.

• Increased Binding Affinity: The CF3 group can engage in unique, non-covalent interactions within a protein's binding pocket, including dipole-dipole interactions and weak hydrogen bonds (with the fluorine atoms as acceptors), which can enhance binding affinity.

• Modulated Lipophilicity & Permeability: Increased lipophilicity can improve a drug's ability to cross cell membranes, potentially enhancing oral bioavailability and penetration of the blood-brain barrier.

• Fine-Tuning pKa: Lowering the pKa of the pyrrolidine nitrogen can alter the ionization state of the molecule at physiological pH. This is a critical parameter for optimizing solubility, receptor binding, and off-target effects.

Illustrative Experimental Workflow: Peptide Coupling

The incorporation of these amino acid analogs into a peptide chain is a common and vital procedure in drug discovery.

Caption: Standard solid-phase peptide synthesis (SPPS) workflow.

Protocol: Standard Peptide Coupling

• Pre-Coupling: Swell the resin-bound peptide (with a free N-terminal amine) in a suitable solvent like N,N-Dimethylformamide (DMF) or Dichloromethane (DCM).

• Activation: In a separate vessel, dissolve 3 equivalents of the incoming protected amino acid (e.g., Fmoc-L-Proline or its CF3-analog) and 2.9 equivalents of an activating agent (e.g., HBTU) in DMF. Add 6 equivalents of a base such as N,N-Diisopropylethylamine (DIPEA) and allow the mixture to pre-activate for 5-10 minutes.

• Coupling: Add the activated amino acid solution to the resin vessel. Agitate the mixture at room temperature for 2-4 hours.

• Washing: Drain the reaction solvent and wash the resin thoroughly with DMF (3x), DCM (3x), and Methanol (3x) to remove excess reagents and byproducts.

• Confirmation: Perform a qualitative test (e.g., Kaiser or Ninhydrin test) to confirm the absence of free primary amines, indicating complete coupling.

• Deprotection: Treat the resin with a 20% piperidine in DMF solution to remove the Fmoc protecting group from the newly added amino acid, preparing it for the next coupling cycle.

Application in Organocatalysis: A Tale of Two Mechanisms

L-proline is a celebrated organocatalyst, renowned for its ability to promote asymmetric reactions with high enantioselectivity.[10][11][21] The introduction of a CF3 group fundamentally alters the electronic and steric properties of the catalyst, leading to different reactivity and selectivity.

The Proline Catalytic Cycle

Proline catalysis typically proceeds through an enamine or iminium ion pathway. In the classic aldol reaction, proline reacts with a ketone to form a nucleophilic enamine. Simultaneously, its carboxylic acid group acts as a Brønsted acid, activating the aldehyde electrophile via hydrogen bonding in a highly organized, six-membered Zimmerman-Traxler-like transition state.[10][22] This dual activation model is the source of its high efficiency and stereocontrol.[22]

Caption: The L-Proline catalyzed asymmetric aldol reaction cycle.

Impact of the 5-CF3 Group on Catalysis

While direct, extensive comparative studies on 5-CF3-pyrrolidine-2-carboxylic acid as an organocatalyst are emerging, we can predict its behavior based on fundamental principles:

• Enamine Formation: The electron-withdrawing CF3 group reduces the nucleophilicity of the pyrrolidine nitrogen. This will likely slow down the initial rate-determining step of enamine formation compared to natural proline.

• Acidity of the Carboxylic Acid: The inductive effect of the CF3 group will also be relayed to the C2-carboxylic acid, increasing its acidity (lowering its pKa). A more acidic proton could lead to stronger hydrogen bonding and enhanced activation of the electrophile in the transition state.

• Steric Influence: The bulky CF3 group can alter the steric environment of the transition state, potentially leading to different or even enhanced diastereo- and enantioselectivity compared to proline. Some studies have shown that CF3-derived pyrrolidines can be effective catalysts, affording unique stereochemical outcomes.[23]

The net effect is a trade-off: potentially slower kinetics for enamine formation but possibly altered (and potentially improved) activation and stereoselectivity in the transition state. This makes 5-CF3-pyrrolidine analogs intriguing candidates for reactions where the proline-catalyzed background reaction is slow or unselective.

Conclusion and Outlook

Natural proline and 5-CF3-pyrrolidine are not interchangeable building blocks; they are distinct tools for precise chemical and biological engineering.

• Choose Natural Proline for:

  • Biomimetic designs and applications where natural protein structure is paramount.

  • Well-established, cost-effective organocatalytic transformations requiring high turnover and proven selectivity.[10][12]

  • Applications where high water solubility and lower lipophilicity are desired.

• Choose 5-CF3-Pyrrolidine Analogs for:

  • Medicinal chemistry programs focused on improving metabolic stability and membrane permeability.

  • Lead optimization efforts requiring fine-tuning of pKa and lipophilicity to enhance potency and pharmacokinetic profiles.[4]

  • Exploring novel stereochemical outcomes in organocatalysis where the electronic and steric profile of proline is suboptimal.

The strategic incorporation of the trifluoromethyl group transforms the humble pyrrolidine scaffold into a powerful tool for overcoming common challenges in drug discovery and catalysis. Understanding the fundamental chemical principles that differentiate these two molecules is essential for any scientist aiming to innovate in these fields.

References

• Proline organocatalysis - Wikipedia. (n.d.). Retrieved February 25, 2026, from [Link]

• Organocatalysis in Synthesis: L-Proline as an Enantioselective Catalyst in the Synthesis of Pyrans and Thiopyrans - PMC. (n.d.). Retrieved February 25, 2026, from [Link]

• A review: L- Proline as an organocatalyst - iarjset. (2023, October 15). Retrieved February 25, 2026, from [Link]

• Proline Analogues in Drug Design: Current Trends and Future Prospects | Journal of Medicinal Chemistry - ACS Publications. (2024, November 12). Retrieved February 25, 2026, from [Link]

• Influence of proline residues on protein conformation - PubMed. (n.d.). Retrieved February 25, 2026, from [Link]

• Proline Analogues in Drug Design: Current Trends and Future Prospects | Journal of Medicinal Chemistry. (n.d.). Retrieved February 25, 2026, from [Link]

• Conformational landscape of substituted prolines - PMC - NIH. (2020, January 17). Retrieved February 25, 2026, from [Link]

• Proline conformational equilibria. a) Proline exo and endo ring... - ResearchGate. (n.d.). Retrieved February 25, 2026, from [Link]

• Thermodynamic and Conformational Study of Proline Stereoisomers | The Journal of Physical Chemistry B - ACS Publications. (2014, August 2). Retrieved February 25, 2026, from [Link]

• Heterogeneous organocatalysis: the proline case - RSC Advances (RSC Publishing) DOI:10.1039/D5RA02331A. (2025, July 2). Retrieved February 25, 2026, from [Link]

• ORGANOCATALYTIC ASYMMETRIC SYNTHESIS USING PROLINE AND RELATED MOLECULES. PART 1 Hiyoshizo Kotsuki,* Hideaki Ikishima, and Atsus - LOCKSS: Serve Content. (2007, November 20). Retrieved February 25, 2026, from [Link]

• Proline Analogues in Drug Design: Current Trends and Future Prospects - PubMed. (2024, November 28). Retrieved February 25, 2026, from [Link]

• L-Proline - American Chemical Society. (2017, December 5). Retrieved February 25, 2026, from [Link]

• Proline - Wikipedia. (n.d.). Retrieved February 25, 2026, from [Link]

• What is Proline - Properties & Specifications. (n.d.). Retrieved February 25, 2026, from [Link]

• Proline: Structure, Functions, Synthesis & Applications - Vedantu. (2020, June 19). Retrieved February 25, 2026, from [Link]

• Proline: Effect, function & importance of the amino acid for the body - vitaworld. (n.d.). Retrieved February 25, 2026, from [Link]

• The asymmetric synthesis of CF3-containing spiro[pyrrolidin-3,2'-oxindole] through the organocatalytic 1,3-dipolar cycloaddition reaction - PubMed. (2015, May 25). Retrieved February 25, 2026, from [Link]

• Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement - PMC - NIH. (n.d.). Retrieved February 25, 2026, from [Link]

• Screening of pyrrolidine‐based organocatalysts in the Wittig rearrangement of ketone 5a … - ResearchGate. (n.d.). Retrieved February 25, 2026, from [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2021, August 10). Retrieved February 25, 2026, from [Link]

• Pyrrolidine - Wikipedia. (n.d.). Retrieved February 25, 2026, from [Link]

• From canonical to unique: extension of a lipophilicity scale of amino acids to non-standard residues - Open Exploration Publishing. (2024, July 30). Retrieved February 25, 2026, from [Link]

• Recent insights about pyrrolidine core skeletons in pharmacology - Frontiers. (2023, September 5). Retrieved February 25, 2026, from [Link]

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• 2. Pyrrolidine - Wikipedia [en.wikipedia.org]
• 3. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 6. Proline - Wikipedia [en.wikipedia.org]
• 7. Proline: Structure, Functions, Synthesis & Applications [vedantu.com]
• 8. Influence of proline residues on protein conformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Proline: Effect, function & importance of the amino acid for the body [vita-world24.de]
• 10. Proline organocatalysis - Wikipedia [en.wikipedia.org]
• 11. iarjset.com [iarjset.com]
• 12. Heterogeneous organocatalysis: the proline case - RSC Advances (RSC Publishing) DOI:10.1039/D5RA02331A [pubs.rsc.org]
• 13. What is Proline - Properties & Specifications [nj-alchemist.com]
• 14. Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement - PMC [pmc.ncbi.nlm.nih.gov]
• 15. From canonical to unique: extension of a lipophilicity scale of amino acids to non-standard residues [explorationpub.com]
• 16. Conformational landscape of substituted prolines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Proline Analogues in Drug Design: Current Trends and Future Prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Organocatalysis in Synthesis: L-Proline as an Enantioselective Catalyst in the Synthesis of Pyrans and Thiopyrans - PMC [pmc.ncbi.nlm.nih.gov]
• 22. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 23. researchgate.net [researchgate.net]

Lipophilicity (LogP) Modulation in Fluorinated Amino Acids: A Technical Comparison Guide

This guide provides a technical analysis of how fluorination modulates the lipophilicity (LogP) of amino acid derivatives, structured for researchers in medicinal chemistry and chemical biology.

Executive Summary

The introduction of fluorine into amino acid side chains is a precision tool in modern drug design, often described as "polar hydrophobicity." Unlike simple alkylation, which predictably increases lipophilicity, fluorination exerts a context-dependent effect driven by the high electronegativity of fluorine (

) and the low polarizability of the C-F bond.

This guide analyzes the lipophilic shifts (

) in fluorinated phenylalanine, proline, and leucine derivatives. It establishes that while aromatic fluorination (e.g., 4-F-Phe) typically yields modest lipophilic gains, aliphatic perfluorination (e.g., Hexafluoroleucine) creates "super-hydrophobic" residues. Furthermore, we detail the 19F NMR Shake-Flask Protocol , a self-validating method for determining LogP in non-UV-active fluorinated substrates.

Mechanistic Pillars of Lipophilicity Modulation[1]

To predict LogP changes, one must understand the three physicochemical forces at play when H is replaced by F:

• Electronic Induction (

  -effect): Fluorine’s electron withdrawal lowers the pKa of proximal amines or carboxylic acids.

  • Impact: At physiological pH (7.4), this alters the ratio of ionized vs. neutral species (LogD), often increasing membrane permeability even if the intrinsic LogP changes minimally.

• Dipole-Dipole Solvation: The C-F bond has a strong dipole. If this dipole is exposed to solvent (as in monofluorinated aliphatic chains), it recruits water molecules, potentially decreasing lipophilicity.

• Surface Area & Shielding: The Van der Waals radius of F (1.47 Å) is larger than H (1.20 Å). Perfluorination (e.g.,

  ) significantly increases the hydrophobic surface area, overriding dipolar effects.

Comparative Analysis: Fluorinated vs. Non-Fluorinated Analogs[2][3][4][5][6][7]

The following data synthesizes experimental LogP trends. Note that values can vary based on the specific N-capping (e.g., N-acetyl) and C-capping (e.g., methyl ester) used to mimic peptide bonds.

Table 1: Lipophilicity Shifts in Key Amino Acid Classes

Amino Acid Scaffold	Derivative	Modification	(approx)	Physicochemical Effect
Phenylalanine (Phe)	4-Fluoro-Phe	Aromatic Monofluorination	+0.14	Subtle Increase. The Hansch constant for Ar-F is +0.14. The lipophilic gain is modest due to the polarity of the C-F bond counteracting the volume increase.
Pentafluoro-Phe	Aromatic Perfluorination	+0.8 to +1.0	High Increase. The "Quadrupole effect" of the perfluorinated ring reduces -electron availability for H-bonding, significantly boosting hydrophobicity.
Proline (Pro)	4(R)-Fluoro-Pro	Aliphatic Monofluorination	-0.1 to +0.1	Neutral/Decrease. The strong C-F dipole favors the aqueous phase. Stereochemistry (cis/trans) dictates whether the dipole is buried or solvent-exposed.
4-Trifluoromethyl-Pro	Side-chain Extension	+0.7	Significant Increase. The bulky group dominates, masking the dipole and driving octanol partitioning.
Leucine (Leu)	Hexafluoroleucine	Aliphatic Perfluorination	+0.8 to +1.2	Super-Hydrophobic. The -branched fluorines create a "Teflon-like" surface, dramatically increasing core packing stability and lipophilicity.

Key Insight: Do not assume F always increases LogP. In aliphatic chains proximal to polar groups (like 4-F-Pro), the dipole effect can make the molecule more hydrophilic than the parent.

Experimental Protocol: 19F NMR Shake-Flask Method

Traditional HPLC methods often fail for fluorinated amino acids due to poor UV absorption. The 19F NMR Shake-Flask method is the gold standard for these analytes. It is self-validating because it measures the analyte directly in both phases without requiring accurate mass weighing or calibration curves.

Workflow Diagram

Figure 1: Self-validating workflow for 19F NMR-based LogP determination.

Step-by-Step Methodology

• Preparation: In a 4 mL vial, add ~2 mg of the fluorinated amino acid derivative. Add a fluorinated reference standard with a known LogP (e.g., trifluoroethanol) if internal calibration is desired, though not strictly necessary for direct distribution ratios.

• Solvent System: Add 1 mL of HPLC-grade 1-octanol and 1 mL of Milli-Q water (or phosphate buffer pH 7.4 for LogD).

• Equilibration:

  • Vortex vigorously for 2 minutes.

  • Shake on an orbital shaker for 2 hours at 25°C.

  • Centrifuge at 3000 rpm for 10 minutes to ensure complete phase separation.

• Sampling: Carefully remove 400 µL from the top (octanol) layer and transfer to an NMR tube. Using a long needle, pierce the interface and withdraw 400 µL from the bottom (water) layer into a second tube (or use a coaxial insert).

• Acquisition:

  • Run non-deuterated 19F NMR (use a D2O capillary insert if lock is absolutely required, but modern instruments can run unlocked).

  • Set relaxation delay (

    ) to (typically 10s) to ensure quantitative integration.

• Calculation:

Strategic Application in Drug Design

When selecting a fluorinated analog, use the following decision logic to balance metabolic stability against solubility requirements.

Decision Tree: Selecting the Right Analog

Figure 2: Strategic selection of fluorinated amino acids based on physicochemical objectives.

Field-Proven Insights

• The "Fluorine Scan": When optimizing a lead, do not jump straight to a

  group. Start with a single aromatic fluorine (e.g., 4-F-Phe). It often blocks metabolic soft spots (para-hydroxylation) without crashing solubility, whereas a group might render the compound too lipophilic (LogP > 5), leading to clearance issues.

• Conformational Locking: Use 4-F-Pro not just for lipophilicity, but to lock conformation. The electronegative fluorine induces a specific ring pucker (

  -exo vs -endo) which can stabilize -turns in peptides, indirectly influencing effective lipophilicity by hiding polar backbone amides.

References

• Kubyshkin, V. (2021).[1] "Experimental lipophilicity scale for coded and noncoded amino acid residues." Organic & Biomolecular Chemistry. Link

• Linclau, B., et al. (2019). "A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy." Journal of Visualized Experiments (JoVE). Link

• Salwiczek, M., et al. (2012). "Position-dependent impact of hexafluoroleucine and trifluoroisoleucine on protease digestion." ChemBioChem. Link

• Leo, A., & Hansch, C. (1979). "Substituent Constants for Correlation Analysis in Chemistry and Biology." Wiley-Interscience.

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. Link

Sources

• 1. Experimental lipophilicity scale for coded and noncoded amino acid residues - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

A Senior Application Scientist's Guide to the X-ray Crystallography of Fluorinated Pyrrolidine Salts

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorine into pyrrolidine rings has become a cornerstone of modern medicinal chemistry, profoundly influencing the conformational behavior, metabolic stability, and binding affinity of drug candidates. Single-crystal X-ray diffraction (SC-XRD) stands as the definitive method for elucidating the three-dimensional atomic arrangement of these molecules, providing invaluable insights into the structural consequences of fluorination.[1][2][3] This guide offers a comparative analysis of the X-ray crystallography of fluorinated versus non-fluorinated pyrrolidine salts, grounded in the principles of stereoelectronic effects and intermolecular interactions. We will explore the causality behind experimental choices, from crystal growth to data refinement, and provide actionable protocols for obtaining high-quality crystallographic data.

The Rationale for Fluorination in Pyrrolidine-Containing Compounds

The pyrrolidine ring is a prevalent scaffold in numerous natural products and synthetic drugs.[4] Its five-membered structure is not planar and exists in a dynamic equilibrium of puckered conformations, typically described as "envelope" or "twist" forms.[5] The introduction of a highly electronegative fluorine atom has several predictable and potent consequences:

• Conformational Constraint: The strong inductive effect of the C-F bond significantly alters the electronic landscape of the ring.[6][7] This leads to stereoelectronic interactions, such as the gauche effect, which can stabilize a specific ring pucker (e.g., Cγ-exo or Cγ-endo).[8][9][10] This "pre-organization" of the pyrrolidine ring can be crucial for locking the molecule into a bioactive conformation.[7]

• Modulation of Basicity: The electron-withdrawing nature of fluorine lowers the pKa of the pyrrolidine nitrogen, which can impact salt formation, solubility, and interactions with biological targets.

• Enhanced Metabolic Stability: The C-F bond is exceptionally strong, making it resistant to metabolic C-H activation and subsequent degradation by enzymes like cytochrome P450s.

• Altered Intermolecular Interactions: Fluorine can participate in non-covalent interactions, including hydrogen bonds (C-F···H-N), and alter the overall crystal packing.

Comparative X-ray studies have definitively shown that β-fluorination can lead to a distinct pyrrolidine ring conformation when compared to non-fluorinated analogues.[11]

Comparative Crystallographic Analysis: A Tale of Two Puckers

The primary structural divergence observed between fluorinated and non-fluorinated pyrrolidine salts lies in the ring conformation. The pyrrolidine ring pucker is typically defined by the displacement of the Cγ and/or Cβ atoms from the plane formed by the other ring atoms.

Parameter	Non-Fluorinated Pyrrolidine Salt	4(R)-Fluoropyrrolidine Salt	4(S)-Fluoropyrrolidine Salt	Causality & Significance
Predominant Pucker	Mixture or slight preference	Cγ-exo (C4-up)	Cγ-endo (C4-down)	The gauche effect between the electronegative fluorine and the ring nitrogen stabilizes a specific pucker, reducing conformational flexibility.[6][8][9]
N-C-C-F Torsion Angle	N/A	~60° (gauche)	~60° (gauche)	This preferred torsion angle is a direct consequence of stabilizing hyperconjugative (nN→σ*CF) and electrostatic interactions.[4][10][12]
N(+)-H···Anion Distance	Variable	Often altered	Often altered	Changes in ring pucker and nitrogen basicity directly influence the geometry and strength of the primary hydrogen bond with the counter-ion.[11]
Crystal Packing Motifs	Primarily driven by N(+)-H···Anion and C-H···Anion hydrogen bonds.	Similar to non-fluorinated, but may introduce weak C-H···F interactions.	Similar to non-fluorinated, but may introduce weak C-H···F interactions.	The dominant packing forces are usually the strong charge-assisted hydrogen bonds, with fluorination playing a secondary, but sometimes decisive, role.

This table synthesizes typical findings. Specific torsion angles and packing motifs will vary based on the full molecular structure and the counter-ion.

Experimental Design: From Synthesis to Structure

Achieving a high-quality crystal structure for comparative analysis requires meticulous attention to detail at every stage. The following workflow outlines the critical steps and the rationale behind them.

Caption: Workflow for comparative X-ray crystallography of pyrrolidine salts.

Protocol 1: Crystallization of Pyrrolidine Hydrochloride Salts

This protocol describes a general approach for growing diffraction-quality single crystals of pyrrolidine salts, which is often the most challenging, trial-and-error phase of the process.

Principle: The goal is to create a supersaturated solution from which the compound will slowly precipitate as a highly ordered, single crystal rather than an amorphous powder or a cluster of microcrystals. The quality of the crystal is paramount for good diffraction data.[13]

Methodology:

• Material Purity: Start with the highest purity salt (>99%). Impurities can inhibit crystal growth or become incorporated into the lattice, leading to disorder.

• Solvent Selection:

  • Dissolve ~10-20 mg of the salt in a minimal amount of a primary solvent in which it is readily soluble (e.g., methanol, ethanol, or water).

  • The choice of an anti-solvent (a solvent in which the salt is poorly soluble) is critical. For polar salts, common anti-solvents include diethyl ether, ethyl acetate, or dichloromethane.[5][14]

• Vapor Diffusion (Recommended Method):

  • Place the dissolved sample in a small, open vial (e.g., a 1 mL vial).

  • Place this small vial inside a larger, sealed container (e.g., a 20 mL scintillation vial) that contains 2-3 mL of the anti-solvent.

  • Seal the larger container tightly. The anti-solvent will slowly diffuse as a vapor into the primary solvent.

  • This gradually decreases the solubility of the salt, promoting slow, controlled crystal growth over several days to weeks.

• Slow Evaporation:

  • Dissolve the salt in a suitable solvent or solvent mixture.

  • Cover the vial with a cap or parafilm and pierce it with a needle.

  • Allow the solvent to evaporate slowly over time. This method is simpler but can sometimes lead to lower quality crystals.

• Crystal Harvesting:

  • Once suitable crystals have formed (ideally 0.1-0.3 mm in their largest dimension, transparent, and with well-defined faces), they must be carefully harvested.[2][3]

  • Use a nylon loop or a fine needle to gently remove a crystal from the solution, wicking away excess solvent with the edge of a filter paper.

  • Immediately coat the crystal in a cryoprotectant oil (e.g., Paratone-N) to prevent solvent loss and protect it from the atmosphere.

Protocol 2: Single-Crystal X-ray Diffraction (SC-XRD) Data Collection

Principle: A single crystal is mounted on a goniometer and rotated in a monochromatic X-ray beam.[3] The X-rays diffract off the crystal's internal lattice planes, producing a pattern of reflections. The geometry and intensity of these reflections are used to calculate the three-dimensional electron density map of the molecule, from which the atomic positions are determined.[2][15]

Methodology:

• Mounting: The cryo-oil-coated crystal is mounted on the tip of a glass fiber or a loop, which is then affixed to the goniometer head of the diffractometer. The sample is flash-cooled in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage.

• Radiation Source:

  • Molybdenum (Mo) Kα radiation (λ ≈ 0.71 Å): The standard choice for most small organic molecules due to its good penetration.[1]

  • Copper (Cu) Kα radiation (λ ≈ 1.54 Å): Recommended for determining the absolute configuration of chiral molecules without heavy atoms. Its longer wavelength provides better anomalous dispersion.[1]

• Data Collection Strategy:

  • The diffractometer software is used to run a series of scans (e.g., ω-scans) to collect data over a wide range of crystal orientations.

  • The goal is to measure a complete, redundant dataset with sufficient resolution (typically to at least 0.8 Å).

• Data Processing:

  • The raw diffraction images are processed to integrate the intensities of each reflection and apply corrections for factors like Lorentz-polarization effects and absorption.

• Structure Solution and Refinement:

  • Specialized software (e.g., OLEX2, SHELX) is used to solve the "phase problem" and generate an initial electron density map.[16]

  • An atomic model is built into the map and refined using a least-squares algorithm to achieve the best fit between the calculated and observed diffraction data. Hydrogen atoms are typically located in the difference Fourier map or placed in calculated positions.

Interpreting the Results: The Impact of Fluorine on Crystal Packing

While the intramolecular conformational bias is the most cited effect of fluorination, changes in intermolecular interactions are also critical. The diagram below contrasts the typical hydrogen bonding network in a simple pyrrolidinium chloride with a fluorinated analogue.

Caption: Comparison of intermolecular interactions in pyrrolidinium salts.

In both cases, the dominant interaction is the strong, charge-assisted hydrogen bond between the ammonium proton (N+-H) and the chloride anion.[14] However, the introduction of fluorine can modify the network in subtle ways. While C-F bonds are poor hydrogen bond acceptors, weak C-H···F interactions can occur and contribute to the overall stability of the crystal lattice, sometimes influencing the selection of a particular polymorph.

Conclusion

The X-ray crystallography of fluorinated pyrrolidine salts is a powerful tool for rational drug design. It provides definitive evidence of the profound conformational control exerted by fluorine, validating the use of this element to pre-organize molecules for enhanced biological activity. A comparative approach, analyzing both fluorinated and non-fluorinated analogues, is essential to fully deconvolute the effects of fluorination on conformation and crystal packing. By employing rigorous experimental protocols for crystallization and data collection, researchers can obtain high-precision structural data to guide the development of next-generation therapeutics.

References

• Campbell, N. H., Smith, D. L., Reszka, A. P., Neidle, S., & O'Hagan, D. (2011). Fluorine in medicinal chemistry: β-fluorination of peripheral pyrrolidines attached to acridine ligands affects their interactions with G-quadruplex DNA. Organic & Biomolecular Chemistry, 9(5), 1328–1331. [Link]

• Holmgren, S. K., Bretscher, L. E., Taylor, K. M., & Raines, R. T. (2016). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. Accounts of Chemical Research, 49(9), 1837–1845. [Link]

• Combettes, L. E., Clausen-Thue, P., King, M. A., Odell, B., Thompson, A. L., Gouverneur, V., & Claridge, T. D. W. (2012). Conformational analysis of fluorinated pyrrolidines using (19)F-(1)H scalar couplings and heteronuclear NOEs. Chemistry (Weinheim an der Bergstrasse, Germany), 18(41), 13133–13141. [Link]

• Raines, R. T. (2017). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. ResearchGate. [Link]

• Combettes, L. E., et al. (2012). Conformational Analysis of Fluorinated Pyrrolidines Using 19 F- 1 H Scalar Couplings and Heteronuclear NOEs. ResearchGate. [Link]

• O'Hagan, D. (2015). Fluorinated piperidines prefer the axial conformation, due to stabilising C-F … N + interactions. ResearchGate. [Link]

• Newberry, R. W., & Raines, R. T. (2018). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry, 57(42), 6065–6074. [Link]

• Al-Abdi, I. J. M., O'Hagan, D., & Bühl, M. (2021). Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines. Beilstein Journal of Organic Chemistry, 17, 1845–1854. [Link]

• Al-Abdi, I. J. M., O'Hagan, D., & Bühl, M. (2021). Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines. PMC. [Link]

• Blanckaert, P., et al. (2020). Synthesis and crystal structures of five fluorinated diphenidine derivatives. IUCrData, 5(4). [Link]

• Oreate AI. (2024). Guidelines for Single Crystal X-Ray Diffraction Testing: A Comprehensive Analysis From Sample Preparation to Data Analysis. Oreate AI Blog. [Link]

• University of Zurich. (n.d.). Preparation of Single Crystals for X-ray Diffraction. Department of Chemistry. [Link]

• Nanoscience Analytical. (2023). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. Nanoscience Analytical. [Link]

• ResearchGate. (2018). (PDF) X-Ray Crystallographic Studies in A Series of Substituted (Fluorinated) 2-(2-Pyridyl)Quinolines. [Link]

• Blanckaert, P., et al. (2020). Synthesis and crystal structures of five fluorinated diphenidine derivatives. PMC. [Link]

• Mardal, M., et al. (2023). Spectroscopic and Crystallographic Characterization of Two Hydrochloride Cathinones. MDPI. [Link]

• Bruker. (n.d.). Application Note SC-XRD 505 Single Crystal Diffraction. ResearchGate. [Link]

• Springer Nature. (n.d.). X-ray Diffraction Protocols and Methods. Springer Nature Experiments. [Link]

• Al-Majid, A. M., & Haukka, M. (2021). X-ray Crystal Structure and Hirshfeld Analysis of Gem-Aminals-Based Morpholine, Pyrrolidine, and Piperidine Moieties. Journal of Chemical Crystallography, 51(4), 437-447. [Link]

• James, J. P., Duff, T., & Müller-Bunz, H. (2006). Synthesis and X-Ray Crystal Structure Determinations of Pyrrolidine-2,4-diones, 2-Iminopyrrolidin-5-ones and 1,3-Oxazine-2,4-diones Derived from Acetoacetanilides. HETEROCYCLES, 68(10), 2063. [Link]

• García-López, V., et al. (2022). X-ray Diffraction Study of Fluorine-Functionalized Thiosemicarbazones and Cyclometallated Compounds. MDPI. [Link]

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• 1. Guidelines for Single Crystal X-Ray Diffraction Testing: A Comprehensive Analysis From Sample Preparation to Data Analysis - Oreate AI Blog [oreateai.com]
• 2. creative-biostructure.com [creative-biostructure.com]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines [beilstein-journals.org]
• 5. Synthesis and crystal structures of five fluorinated diphenidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Conformational analysis of fluorinated pyrrolidines using 19F-1H scalar couplings and heteronuclear NOEs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fluorine in medicinal chemistry: β-fluorination of peripheral pyrrolidines attached to acridine ligands affects their interactions with G-quadruplex DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Preparation of Single Crystals for X-ray Diffraction | Department of Chemistry | UZH [chem.uzh.ch]
• 14. journals.iucr.org [journals.iucr.org]
• 15. X-ray Diffraction Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 16. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

2-[5-(Trifluoromethyl)pyrrolidin-2-yl]acetic acid proper disposal procedures

The following guide details the operational protocols for the disposal of 2-[5-(Trifluoromethyl)pyrrolidin-2-yl]acetic acid . This content is structured for laboratory managers and researchers requiring immediate, actionable safety data.

Operational Hazard Profile & Waste Characterization

Before initiating disposal, the compound must be accurately characterized to ensure downstream compliance with EPA (RCRA) and EU (Waste Framework Directive) regulations regarding halogenated organics.

Property	Specification	Operational Implication
Chemical Nature	Fluorinated Amino Acid Derivative	DO NOT mix with non-halogenated solvents.
Key Functional Group	Trifluoromethyl ( )	High thermal stability.[1] Requires high-temperature incineration (>1100°C) to break C-F bonds.[1]
Acidity	Carboxylic Acid (Acetic acid moiety)	Can react with bases and oxidizers.[1] Potential to mobilize heavy metals if landfilled (strictly prohibited).[1]
Combustion Byproducts	Hydrogen Fluoride (HF), NOx	Incineration requires flue gas scrubbing (alkaline scrubber).
Waste Code (Generic)	Halogenated Organic Waste	Must be tagged for "High Halogen" content.[1]

Strategic Disposal Protocol

The disposal strategy hinges on the Halogenated vs. Non-Halogenated segregation rule.[1] Due to the trifluoromethyl group, this compound must never enter standard aqueous waste streams or non-halogenated solvent containers.[1]

Workflow A: Solid Waste (Pure Compound or Contaminated Solids)

Applicability: Expired reagents, spill cleanup materials, contaminated gloves/paper.

• Containerization: Place solids in a high-density polyethylene (HDPE) wide-mouth jar. Glass is acceptable but poses a breakage risk during transport.[1]

• Labeling: Affix a hazardous waste label clearly marked:

  • Content: "Solid Waste: 2-[5-(Trifluoromethyl)pyrrolidin-2-yl]acetic acid"

  • Hazard Class:Irritant / Halogenated Organic [1]

• Segregation: Store in the Solid Halogenated Waste satellite accumulation area.

• Final Disposal: Transfer to a licensed waste management facility for High-Temperature Incineration with HF scrubbing capabilities.

Workflow B: Liquid Waste (Mother Liquors & Solutions)

Applicability: Reaction mixtures, HPLC effluents, washing solvents.

• Solvent Compatibility Check: Ensure the liquid stream does not contain strong oxidizers (e.g., peroxides) or incompatible bases that could generate heat.[1]

• Accumulation: Pour into the Halogenated Solvent Waste carboy (typically red-labeled in most labs).[1]

  • Critical: Do not pour into the "General Organic" or "Non-Halogenated" drum.[1] The presence of Fluorine (

    ) changes the incineration parameters required by the disposal facility.

• pH Adjustment (Optional but Recommended): If the solution is highly acidic due to the acetic acid moiety, neutralize to pH 6–8 using a dilute sodium bicarbonate solution before adding to the waste drum to prevent corrosion of the waste container.

Decision Logic & Workflow Visualization

The following diagram outlines the critical decision nodes for disposing of this specific fluorinated scaffold.

Figure 1: Decision matrix for the segregation and disposal of trifluoromethyl-substituted amino acid derivatives.

Scientific Rationale for Protocols

Why High-Temperature Incineration? The trifluoromethyl (

) group contains Carbon-Fluorine bonds, which are among the strongest in organic chemistry (Bond Dissociation Energy 485 kJ/mol). Standard biological waste treatment or low-temperature incineration ( C) may fail to mineralize the compound completely, potentially leading to the emission of fluorinated degradation products.

• Requirement: Facilities must operate at

  C with a residence time of at least 2 seconds to ensure complete destruction.

Why Scrubbing is Mandatory? Upon thermal decomposition, the fluorine atoms are converted into Hydrogen Fluoride (HF).

HF is highly corrosive and toxic.[1] The incineration facility must employ wet alkaline scrubbers (using Ca(OH) or NaOH) to capture the HF gas as Calcium Fluoride ( ) or Sodium Fluoride ( ), preventing atmospheric release.

Emergency Spill Procedures

In the event of a spill of the solid powder or solution:

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] If dust is present, use an N95 respirator.[1]

• Containment:

  • Solid: Cover with wet paper towels to prevent dust generation, then sweep up.[1]

  • Liquid: Absorb with an inert material (Vermiculite or Sand).[1][2] Do not use combustible materials like sawdust.[1]

• Decontamination: Wipe the surface with a dilute sodium bicarbonate solution to neutralize any residual acid, followed by water.[1]

• Disposal: Place all cleanup materials into the Solid Halogenated Waste container.

References

• Sigma-Aldrich. (2025).[1] Safety Data Sheet: Fluorinated Pyrrolidine Derivatives. Merck KGaA.[1] Link

• U.S. Environmental Protection Agency (EPA). (2024).[1] Incineration of Halogenated Organic Wastes: Technical Guidance. EPA.gov.[1] Link

• European Chemicals Agency (ECHA). (2023).[1] PFAS and Fluorinated Substances: Waste Management Guidelines. Europa.eu.[1] Link

• American Chemical Society (ACS). (2017).[1] Recyclable Trifluoromethylation Reagents and Waste Considerations. Journal of the American Chemical Society.[1] Link

Sources

• 1. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 2. sds.fluorochem.co.uk [sds.fluorochem.co.uk]

Personal protective equipment for handling 2-[5-(Trifluoromethyl)pyrrolidin-2-yl]acetic acid

Executive Safety Directive

Status: Research Chemical / Novel Chemical Entity (NCE) Primary Hazard Class: Irritant (Skin/Eye/Respiratory) | Secondary Risk: Corrosive Potential

As researchers, we often handle compounds where specific toxicological data is sparse. 2-[5-(Trifluoromethyl)pyrrolidin-2-yl]acetic acid combines a secondary amine (pyrrolidine) with a carboxylic acid and a trifluoromethyl group. This specific structural motif dictates a safety protocol derived from the "Worst-Case Analog" principle.

The Core Directive: Treat this compound as a potential corrosive and a source of hydrogen fluoride (HF) upon thermal decomposition. Do not rely solely on standard "irritant" protocols. The trifluoromethyl group enhances lipophilicity, potentially increasing dermal absorption compared to non-fluorinated analogs.

Risk Assessment & Chemical Behavior

Before selecting PPE, we must understand the why behind the hazard.

Feature	Chemical Behavior	Safety Implication
Pyrrolidine Ring	Secondary amine base; typically corrosive/irritating.	High risk of chemical burns to mucous membranes.
Carboxylic Acid	Acidic proton donor.	Can form zwitterions; likely solid but may be hygroscopic.
-CF₃ Group	Electron-withdrawing; high thermal stability but dangerous decomposition.	DO NOT heat above 150°C without closed-system controls. Decomposition releases HF.
Physical State	Likely crystalline solid or viscous oil (hygroscopic).	Inhalation of dust/aerosols is the primary exposure vector.

Critical Note: Fluorinated amines can exhibit unexpected metabolic stability or toxicity. Assume the compound is harmful if swallowed or absorbed through skin (H302/H312).

Personal Protective Equipment (PPE) Matrix

This matrix is designed to create a redundant barrier system. We do not rely on a single layer of protection.

Hand Protection: The "Breakthrough" Rule

Standard latex gloves are insufficient for fluorinated organics. We use Nitrile due to its superior chemical resistance against organic acids and amines.

• Primary Layer: Disposable Nitrile (0.11 mm / 4 mil).

• Secondary Layer (High Risk): If handling >1g or solutions, use Double Gloving or extended cuff Nitrile (0.15 mm / 6 mil).

• Protocol: Change outer gloves immediately upon splash. Change inner gloves every 2 hours.

Eye & Face Protection[1][2][3][4][5][6]

• Standard Operation: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient because amines can vaporize or form fine dusts that bypass side-shields.

• Large Scale (>5g): Face shield over goggles.

Respiratory Protection

• Engineering Control (Primary): All handling must occur inside a certified Chemical Fume Hood .

• PPE (Secondary): If weighing outside a hood (not recommended) or cleaning spills, use a Half-face respirator with P100/Organic Vapor cartridges .

Operational Protocol: The "Zero-Contact" Workflow

This workflow uses a self-validating logic: If you can smell it or see dust on the bench, the protocol has failed.

Step 1: Preparation & Weighing

• Static Control: Fluorinated powders are often static-prone. Use an anti-static gun or ionizer bar during weighing to prevent "flying powder."

• Containment: Weigh inside the fume hood. If the balance is external, use a tarred closed vessel (weigh vial -> add solid in hood -> close -> weigh).

Step 2: Solubilization & Synthesis

• Solvent Choice: The compound is likely soluble in polar aprotic solvents (DMSO, DMF, Methanol).

• Exotherm Check: When adding to base (e.g., for coupling reactions), add slowly. The acid-base neutralization can generate heat.

Step 3: Cleanup & Decontamination[3][7]

• Acidic Wash: Wipe surfaces with a dilute sodium bicarbonate solution (neutralizes the acid) followed by water.

• Solvent Wash: Final wipe with Acetone or Ethanol.

Safety Decision Logic (Visualization)

The following diagram outlines the decision-making process for handling this compound, ensuring autonomy in safety judgments.

Caption: Operational decision tree for handling fluorinated pyrrolidine derivatives, emphasizing thermal risks and state-specific controls.

Emergency & Disposal Procedures

Accidental Exposure[5][8]

• Eye Contact: Flush immediately for 15 minutes .[1] Time this; do not guess. The pyrrolidine moiety can cause alkaline-like deep tissue damage despite the acidic tail.

• Skin Contact: Wash with soap and water.[1][2][3] Do not use alcohol (enhances absorption).

• HF Protocol: If the compound was heated and decomposed, treat burns with Calcium Gluconate gel immediately and seek ER attention.

Waste Management

• Classification: Halogenated Organic Waste.

• Segregation: Do not mix with strong oxidizers (e.g., Nitric acid) or active metals (Lithium/Sodium).

• Labeling: Clearly mark "Contains Fluorine" to alert waste handlers to potential HF generation during incineration.

References

• Fisher Scientific. (2024).[4] Safety Data Sheet: 2-(Trifluoromethyl)pyrrolidine. Retrieved from

• Sigma-Aldrich. (2025). Safety Data Sheet: Pyrrolidine. Retrieved from

• Ossila. (2023).[5][6] (5S)-5-(Trifluoromethyl)-2-pyrrolidinone Safety Data Sheet. Retrieved from

• PubChem. (2025). Compound Summary: 2-(Pyrrolidin-2-yl)acetic acid. Retrieved from

Sources

• 1. fishersci.com [fishersci.com]
• 2. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. product.lottechem.com [product.lottechem.com]